N-Fmoc-glycylglycyl-L-phenylalanine

Core Science & Biosynthesis

N-Fmoc-glycylglycyl-L-phenylalanine: A Modular Scaffold for ADC Linkers and Supramolecular Assemblies

Topic: N-Fmoc-glycylglycyl-L-phenylalanine: Chemical Structure, Properties, and Applications Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Chemical Architecture

N-Fmoc-glycylglycyl-L-phenylalanine (Fmoc-Gly-Gly-Phe-OH, often abbreviated as Fmoc-GGF) is a tripeptide derivative that occupies a critical niche at the intersection of medicinal chemistry and supramolecular materials science . Unlike simple amino acid building blocks, this molecule integrates a lipophilic fluorophore (Fmoc), a flexible spacer (Diglycine), and a hydrophobic aromatic anchor (Phenylalanine).

Its utility is defined by two distinct behaviors:

• Biological Recognition: The Gly-Gly-Phe sequence serves as a protease-sensitive motif, specifically recognized by lysosomal enzymes like Cathepsin B , making it a cornerstone in Antibody-Drug Conjugate (ADC) linker technology.

• Self-Assembly: The amphiphilic nature of the molecule allows it to undergo hierarchical self-assembly into nanofibrous hydrogels via

  - stacking and hydrogen bonding, applicable in tissue engineering and controlled release.

Molecular Breakdown

• Fmoc (9-Fluorenylmethoxycarbonyl): Located at the N-terminus.[1][2][3] It provides steric bulk and aromaticity (

  - stacking interactions) essential for self-assembly.[2] It is base-labile, removable with piperidine.

• Gly-Gly (Diglycine) Spacer: Provides rotational freedom. In ADCs, this spacer distances the payload from the bulky antibody, reducing steric hindrance for enzymatic cleavage. In hydrogels, it facilitates intermolecular hydrogen bonding (

  -sheet formation).

• L-Phenylalanine (C-terminus): The hydrophobic benzyl side chain acts as a recognition element for the S2 subsite of cysteine proteases and stabilizes supramolecular fibrils via hydrophobic interlocking.

Property	Data
IUPAC Name	(2S)-2-[[2-[[2-(9H-fluoren-9-ylmethoxycarbonylamino)acetyl]amino]acetyl]amino]-3-phenylpropanoic acid
Molecular Formula
Molecular Weight	501.53 g/mol
CAS Number	160036-44-2
Solubility	Soluble in DMSO, DMF, NMP (>100 mg/mL). Insoluble in water (unless pH > 7.5).
Appearance	White to off-white powder
Storage	-20°C (desiccated); Stable for >2 years in solid state.

Application I: ADC Linker Technology (Protease Cleavage)

In the development of Antibody-Drug Conjugates (ADCs), the linker is as critical as the payload. Fmoc-Gly-Gly-Phe-OH serves as a precursor for enzyme-cleavable linkers .

Mechanism of Action

The Gly-Gly-Phe (GGF) sequence is designed to be stable in blood plasma (neutral pH, low protease activity) but rapidly cleaved inside the lysosome of cancer cells.

• Internalization: The ADC binds to a cell-surface antigen and is internalized via endocytosis.

• Lysosomal Trafficking: The vesicle matures into a lysosome (pH ~4.5–5.0).

• Enzymatic Cleavage: Cathepsin B , a cysteine protease highly upregulated in many tumors, recognizes the hydrophobic Phenylalanine residue. It cleaves the peptide bond on the C-terminal side of the GGF motif (often requiring a P1' spacer like Glycine or the drug itself acting as the leaving group).

Diagram: Intracellular Cleavage Pathway

The following diagram illustrates the lifecycle of an ADC containing the GGF linker.

Caption: Figure 1.[] Intracellular activation pathway of Fmoc-GGF-linked ADCs. Cathepsin B mediates hydrolysis within the acidic lysosomal compartment.[5]

Application II: Supramolecular Hydrogels

Fmoc-Gly-Gly-Phe-OH is a "low molecular weight gelator" (LMWG). Under specific conditions, it self-assembles into a nanofibrous network that traps water, forming a hydrogel.[6] This is distinct from polymer hydrogels; the structure is held together by non-covalent forces (reversible).

Self-Assembly Mechanism[2][7]

• - Stacking: The fluorenyl rings of the Fmoc groups stack in an offset face-to-face arrangement, forming the spine of the nanofiber.

• Hydrogen Bonding: The amide groups of the Gly-Gly backbone form intermolecular H-bonds, driving

  -sheet formation.

• Hydrophobic Effect: The Phenylalanine side chain shields the hydrophobic core from the aqueous solvent.

Protocol: Solvent-Switch Hydrogelation

This protocol yields a rigid hydrogel suitable for 3D cell culture or drug release studies.

Reagents:

• Fmoc-Gly-Gly-Phe-OH powder

• DMSO (Dimethyl sulfoxide), anhydrous

• Ultrapure water (Type 1) or PBS (Phosphate Buffered Saline)

Step-by-Step Methodology:

• Stock Preparation: Weigh 10 mg of Fmoc-Gly-Gly-Phe-OH into a glass vial.

• Solubilization: Add 100 µL of DMSO. Vortex vigorously until fully dissolved. (Concentration = 100 mg/mL).[7]

• Triggering Assembly: Rapidly add 900 µL of water/PBS to the DMSO solution.

  • Critical Step: Do not add DMSO to water; add water to DMSO to ensure uniform nucleation.

• Incubation: Leave the vial undisturbed at room temperature (20–25°C) for 1–2 hours.

• Validation: Invert the vial. If the gel does not flow, it is a self-supporting hydrogel.

• Rheology (Optional): Expect a Storage Modulus (

  ) > Loss Modulus ( ) by at least one order of magnitude ( ).

Application III: Solid Phase Peptide Synthesis (SPPS)

When used as a building block in peptide synthesis (e.g., to insert a spacer), Fmoc-Gly-Gly-Phe-OH allows the introduction of three amino acids in a single coupling step. This reduces the number of synthesis cycles and potential deletion errors.

Protocol: Coupling to Resin

Context: Coupling Fmoc-GGF-OH to a Rink Amide resin (0.5 mmol/g loading).

• Activation:

  • Dissolve Fmoc-Gly-Gly-Phe-OH (3 eq. relative to resin) in DMF.[3][8][9]

  • Add HCTU (2.9 eq.) or DIC/HOBt (3 eq.).

  • Add DIPEA (6 eq.) to initiate activation.

  • Note: Pre-activate for 2–3 minutes. The solution may turn yellow (normal for HCTU).

• Coupling:

  • Add the activated solution to the deprotected resin (free amine).

  • Shake/agitate at room temperature for 60–90 minutes.

  • Optimization: Due to the size of the tripeptide, double coupling (repeat step 2) is recommended to ensure >99% yield.

• Monitoring: Perform a Kaiser Test (ninhydrin).

  • Blue beads: Incomplete coupling (Repeat).

  • Colorless beads: Complete coupling.

Diagram: SPPS Workflow

Caption: Figure 2. Solid Phase Peptide Synthesis (SPPS) cycle utilizing Fmoc-GGF-OH as a block coupling unit.

Troubleshooting & Stability

Issue	Probable Cause	Corrective Action
Gel Precipitation	Rapid pH change or local high concentration during mixing.	Add water to DMSO more slowly or use a "pH switch" method (dissolve in alkaline water, then add GdL to lower pH).
Incomplete Coupling (SPPS)	Steric hindrance of the tripeptide block.	Use microwave-assisted coupling (50°C for 10 min) or perform a double coupling.
Yellowing of Powder	Fmoc cleavage (exposure to base/amine vapors).	Store in a desiccator away from volatile amines. Check purity via HPLC.

References

• BroadPharm. Fmoc-Gly-Gly-Phe-Gly-OH: Protease-cleavable ADC Linker Properties. Retrieved from

• MedChemExpress. Fmoc-Gly-Gly-Phe-OH: Technical Data and Solubility. Retrieved from

• Singh, V., et al. (2015). Understanding the self-assembly of Fmoc-phenylalanine to hydrogel formation.[10] Soft Matter, 11(26), 5353-5364.[10] (Contextual grounding for Fmoc-peptide assembly mechanisms). Retrieved from

• Yoon, M. C., et al. (2021). Selective Neutral pH Inhibitor of Cathepsin B Designed Based on Cleavage Preferences. ACS Chemical Biology. (Validates Cathepsin B cleavage specificity for aromatic residues). Retrieved from

• ChemicalBook. Fmoc-Gly-Gly-Phe-OH Chemical Properties and Safety. Retrieved from

Sources

• 1. d-nb.info [d-nb.info]
• 2. centaur.reading.ac.uk [centaur.reading.ac.uk]
• 3. chemimpex.com [chemimpex.com]
• 5. researchgate.net [researchgate.net]
• 6. iris.unina.it [iris.unina.it]
• 7. Positional Fluorination of Fmoc-Phenylalanine Modulates Hydrogel Structure and Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chem.uci.edu [chem.uci.edu]
• 9. vapourtec.com [vapourtec.com]
• 10. Understanding the self-assembly of Fmoc-phenylalanine to hydrogel formation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Monograph: N-Fmoc-Glycylglycyl-L-Phenylalanine

CAS Number: 160036-44-2 Synonyms: Fmoc-Gly-Gly-Phe-OH, Fmoc-GGF-OH

Part 1: Identity & Physicochemical Profile

N-Fmoc-glycylglycyl-L-phenylalanine is a protected tripeptide intermediate critical to the fields of solid-phase peptide synthesis (SPPS), antibody-drug conjugate (ADC) linker design, and supramolecular hydrogel engineering. Its structural integrity relies on the interplay between the hydrophobic fluorenylmethoxycarbonyl (Fmoc) group and the flexible glycine-glycine spacer, terminated by the aromatic phenylalanine residue.

Chemical Identifiers

Parameter	Specification
CAS Number	160036-44-2 (Free Acid)
Molecular Formula
Molecular Weight	515.56 g/mol
IUPAC Name	(2S)-2-[[2-[[2-(9H-fluoren-9-ylmethoxycarbonylamino)acetyl]amino]acetyl]amino]-3-phenylpropanoic acid
Solubility	Soluble in DMSO, DMF, NMP. Sparingly soluble in water (pH dependent).
Appearance	White to off-white lyophilized powder

Note on Identifiers: Peptide CAS numbers can be inconsistent across vendors due to variations in salt forms (e.g., Trifluoroacetate vs. Hydrochloride). 160036-44-2 refers to the free acid form. Always verify via the molecular structure or SMILES string: C1=CC=C(C=C1)CO)NC(=O)CNC(=O)CNC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24.

Structural Visualization

The following diagram illustrates the connectivity and functional domains of the molecule.

Figure 1: Structural domains of Fmoc-Gly-Gly-Phe-OH highlighting functional roles in assembly and synthesis.

Part 2: Synthetic Utility & Mechanism

Antibody-Drug Conjugates (ADCs)

Fmoc-Gly-Gly-Phe-OH serves as a precursor for the GGFG (Gly-Gly-Phe-Gly) linker class.[1] This sequence is designed as a substrate for lysosomal proteases, specifically Cathepsin B .[2]

• Mechanism: Upon internalization of an ADC into the tumor cell lysosome, Cathepsin B recognizes the hydrophobic Phenylalanine (P1 position) and cleaves the peptide bond C-terminal to it.

• Role: The Gly-Gly spacer ensures the cleavage site is accessible to the enzyme, reducing steric hindrance from the bulky antibody or payload.

Supramolecular Self-Assembly

This molecule is a Low Molecular Weight Gelator (LMWG). It undergoes sol-gel transitions driven by non-covalent interactions:

• - Stacking: The fluorenyl rings of the Fmoc groups stack to form the structural backbone.

• Hydrogen Bonding: The amide bonds in the Gly-Gly backbone stabilize

  -sheet-like arrangements.

• Hydrophobic Effect: The Phenylalanine side chain drives aggregation in aqueous environments.

Part 3: Experimental Frameworks

Solid-Phase Peptide Synthesis (SPPS) Protocol

Objective: Synthesis of Fmoc-Gly-Gly-Phe-OH or extension into longer sequences (e.g., Fmoc-GGFG-OH). Scale: 0.1 mmol (Standard Research Scale).

Reagents:

• Resin: 2-Chlorotrityl Chloride Resin (for protected peptide acid) or Wang Resin.[3]

• Coupling: HBTU/HATU (3 eq), DIPEA (6 eq).

• Deprotection: 20% Piperidine in DMF.[3][4]

• Solvent: DMF (Peptide grade).

Step-by-Step Workflow:

• Resin Loading:

  • Swell 2-Chlorotrityl resin in dry DCM for 30 min.

  • Dissolve Fmoc-Phe-OH (1.2 eq) and DIPEA (4 eq) in DCM. Add to resin.[3][4][5][6] Agitate 2 hrs.

  • Capping: Add MeOH (1 mL) to quench unreacted chlorides (15 min). Wash 3x DCM, 3x DMF.

• Elongation Cycle (Repeat for Gly, then Gly):

  • Deprotection: Treat resin with 20% Piperidine/DMF (2 x 10 min). Wash 5x DMF.

  • Coupling: Dissolve Fmoc-Gly-OH (3 eq), HBTU (3 eq), and DIPEA (6 eq) in DMF. Add to resin.[3][4][5][6] Agitate 45–60 min.

  • QC: Perform Kaiser Test (Ninhydrin). Blue beads = Incomplete coupling; Colorless = Complete.

• Cleavage (Yielding Fmoc-Gly-Gly-Phe-OH):

  • Critical: Do not remove the N-terminal Fmoc group if the final product is Fmoc-GGF-OH.

  • Wash resin with DCM.[4] Treat with 1% TFA in DCM (mild acid) to cleave from 2-Chlorotrityl resin without removing side-chain protection (if any) or the Fmoc group.

  • Filter and precipitate filtrate in cold Diethyl Ether.

Supramolecular Hydrogel Formation

Objective: Create a self-supporting hydrogel for drug delivery or cell culture. Self-Validating Step: The gelation is pH-reversible. If the gel does not form, check the final pH—it must be < 7.0 for the protonated acid to aggregate.

Figure 2: Mechanism of pH-triggered self-assembly for Fmoc-peptide hydrogels.

Protocol:

• Stock Preparation: Weigh 10 mg of Fmoc-Gly-Gly-Phe-OH.

• Dissolution: Add 100 µL DMSO (or 0.1 M NaOH if DMSO-free is required). Vortex until clear.

• Triggering:

  • Method A (Rapid): Add 900 µL of acidic buffer (pH 4.0) or water, then adjust pH to ~5-6 with 0.1 M HCl.

  • Method B (Homogeneous): Add Glucono-

    -lactone (GdL) to slowly lower pH over hours.

• Observation: Invert the vial. A stable gel will not flow.

Part 4: Quality Control & Characterization

Trustworthy research requires rigorous characterization. The following parameters define a "pass" for this compound.

Technique	Expected Result	Purpose
HPLC	Single peak >95% area (254 nm). Retention time depends on gradient (typically 40-60% B).	Purity verification. Impurities often include Fmoc-Gly-Phe (deletion sequence).
Mass Spec (ESI)	Da; Da.	Identity confirmation.[7][8]
Solubility Test	Clear solution in DMSO at 50 mg/mL.	Verifies no premature aggregation.

References

• ChemicalBook. Fmoc-Gly-Gly-Phe-OH Product Description and CAS 160036-44-2. Link

• BroadPharm. Fmoc-Gly-Gly-Phe-Gly-OH ADC Linker Properties. Link

• MedChemExpress. Fmoc-Gly-Gly-Phe-OH ADC Linker and Solubility Protocol. Link

• Aaron Chemicals. Product Data: (((9H-Fluoren-9-yl)methoxy)carbonyl)glycylglycyl-L-phenylalanine.[9] Link

• National Institutes of Health (PubChem). Fmoc-Gly-Phe-OH (Related Dipeptide Structure & Identifiers). Link

Sources

• 1. Fmoc-Gly-Gly-Phe-Gly-OH, ADC linker, 1817857-75-2 | BroadPharm [broadpharm.com]
• 2. Selective neutral pH inhibitor of cathepsin B designed based on cleavage preferences at cytosolic and lysosomal pH conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.uci.edu [chem.uci.edu]
• 4. biovera.com.au [biovera.com.au]
• 5. chempep.com [chempep.com]
• 6. peptide.com [peptide.com]
• 7. usbio.net [usbio.net]
• 8. renyi.hu [renyi.hu]
• 9. 160036-44-2 | MFCD33023222 | (((9H-Fluoren-9-yl)methoxy)carbonyl)glycylglycyl-L-phenylalanine [aaronchem.com]

Technical Guide: N-Fmoc-glycylglycyl-L-phenylalanine (Fmoc-GGF) for Self-Assembling Peptides

Executive Summary

N-Fmoc-glycylglycyl-L-phenylalanine (Fmoc-GGF) represents a distinct class of ultrashort self-assembling peptides (SAPs) that bridge the gap between rigid aromatic dipeptides (like Fmoc-FF) and longer, bioactive peptide amphiphiles. By coupling the strong

- stacking capability of the Fluorenylmethoxycarbonyl (Fmoc) group and the Phenylalanine (Phe) residue with the flexibility of a diglycine (Gly-Gly) spacer, Fmoc-GGF offers a tunable platform for supramolecular hydrogelation.

This guide details the physicochemical mechanisms driving Fmoc-GGF assembly, provides validated protocols for hydrogel formation, and outlines its application in drug delivery and tissue engineering.[1] It is designed for researchers requiring a reproducible, self-validating system for biomaterial development.

Molecular Architecture & Self-Assembly Mechanism

The self-assembly of Fmoc-GGF is driven by a delicate balance of non-covalent interactions. Unlike polymeric hydrogels that rely on covalent cross-linking, Fmoc-GGF forms supramolecular polymers —nanofibrous networks held together by thermodynamic equilibrium.

Structural Components[2][3][4]

• N-Terminus (Fmoc Group): A large, aromatic, hydrophobic moiety. It provides the primary driving force for assembly via

  - stacking . The fluorenyl rings stack in an offset parallel arrangement, creating the "spine" of the nanofiber.

• Linker (Gly-Gly): The diglycine segment acts as a flexible spacer. It facilitates intermolecular Hydrogen Bonding between the amide and carbonyl groups of the peptide backbone, promoting the formation of

  -sheet secondary structures.

• C-Terminus (L-Phenylalanine): Provides a secondary aromatic anchor. The phenyl ring contributes additional

  - interactions and hydrophobic shielding, stabilizing the core of the assembled fibril.

The Assembly Pathway

The transition from monomer to hydrogel follows a nucleation-elongation model.

• Monomeric State: At high pH (>9.0), the C-terminal carboxylate is deprotonated (

  ), creating electrostatic repulsion that prevents aggregation.

• Nucleation: Upon acidification (pH < apparent

  ) or solvent exchange, the charge is neutralized. The hydrophobic effect drives the Fmoc groups together.[2]

• Elongation: Monomers stack into J-aggregates or anti-parallel

  -sheets, forming high-aspect-ratio nanofibers (typically 10–20 nm diameter).

• Entanglement: These nanofibers physically cross-link (entangle) to trap water, resulting in a self-supporting hydrogel.

Figure 1: The thermodynamic pathway of Fmoc-GGF self-assembly from monomeric dispersion to entangled hydrogel network.

Experimental Protocols for Hydrogelation

To ensure reproducibility, two distinct protocols are recommended: the pH-Switch Method (standard for biological compatibility) and the Solvent-Switch Method (ideal for encapsulation of hydrophobic drugs).

Method A: The pH-Switch (GdL Assisted)

This method uses Glucono-

-lactone (GdL) to slowly acidify the solution, resulting in homogenous gels with uniform fiber distribution.

Materials:

• Fmoc-GGF powder (Store at -20°C).

• 0.5 M NaOH (Freshly prepared).

• Glucono-

  -lactone (GdL) powder.

• Deionized Water (18.2 M

  ).

Protocol:

• Weighing: Weigh 10 mg of Fmoc-GGF into a glass vial.

• Dissolution: Add 800

  L of deionized water.

• Basification: Add 100

  L of 0.5 M NaOH. Vortex until the solution is completely clear. Note: If turbidity persists, sonicate for 30 seconds.

• Check pH: Verify pH is > 9.0 using a micro-pH probe.

• Triggering: Dissolve 10 mg of GdL in 100

  L of water (freshly made) and immediately add to the peptide solution.

• Incubation: Vortex briefly (5 seconds) and leave undisturbed at room temperature (25°C) or 37°C overnight.

• Validation: Perform the "Inverted Vial Test". The gel should not flow when the vial is turned upside down.

Method B: Solvent-Switch (DMSO to Water)

Best for incorporating hydrophobic payloads that cannot dissolve in aqueous buffers.

Protocol:

• Stock Preparation: Dissolve Fmoc-GGF in 100% DMSO at a high concentration (e.g., 100 mg/mL).

• Dilution: Rapidly inject the DMSO stock into water or PBS (pH 7.4) to achieve a final peptide concentration of 0.5–1.0 wt% (final DMSO content should be < 5-10% to avoid toxicity).

• Mixing: Vortex immediately for 10 seconds.

• Aging: Allow the sample to sit for 2–4 hours. The sudden change in solvent polarity drives rapid hydrophobic collapse and gelation.

Quantitative Comparison of Methods

Feature	pH-Switch (GdL)	Solvent-Switch (DMSO)
Gelation Speed	Slow (Hours)	Fast (Minutes)
Homogeneity	High (Uniform network)	Variable (Potential aggregates)
Mechanical Strength ( )	Typically Higher (1–10 kPa)	Lower (0.1–1 kPa)
Biocompatibility	Excellent (No organic solvents)	Good (Requires low DMSO %)
Primary Use Case	3D Cell Culture, Tissue Engineering	Drug Delivery (Hydrophobic)

Characterization & Validation

A self-validating system requires rigorous characterization. Do not rely solely on visual inspection.

Rheology (Mechanical Stiffness)

• Test: Oscillatory Frequency Sweep.

• Parameters: 1% Strain (within Linear Viscoelastic Region), 0.1–100 rad/s frequency.

• Expected Result: The Storage Modulus (

  ) must be significantly higher than the Loss Modulus ( ), typically by an order of magnitude ( ). should be independent of frequency, indicating a solid-like elastic network.

Circular Dichroism (CD) (Secondary Structure)

• Purpose: Confirm supramolecular chirality and

  -sheet formation.

• Signature: Look for a positive peak around 195 nm and a negative band near 216–220 nm (typical of

  -sheets), often shifted due to the Fmoc absorbance. A strong signal in the near-UV (260–300 nm) indicates ordered stacking of the Fmoc groups.

Transmission Electron Microscopy (TEM) (Morphology)

• Preparation: Place 10

  L of diluted gel on a carbon-coated copper grid. Wick excess. Stain with 2% Uranyl Acetate for 1 minute.

• Observation: Expect to see an entangled network of nanofibers with diameters ranging from 10 to 20 nm.

Biomedical Applications

Drug Delivery Systems

Fmoc-GGF hydrogels serve as excellent depots for sustained release.

• Mechanism: Small molecules are entrapped within the water pores, while hydrophobic drugs can partition into the fibril core.

• Release Profile: Release is governed by diffusion (Fickian) and erosion of the matrix. The rate can be tuned by altering the peptide concentration (0.5% vs 2.0%).

3D Cell Culture Scaffolds

The nanofibrous architecture mimics the extracellular matrix (ECM).

• RGD Functionalization: While Fmoc-GGF provides structure, it lacks cell adhesion motifs. It is often co-assembled with Fmoc-RGD (at a 90:10 or 50:50 ratio) to promote integrin binding and cell attachment.

Figure 2: Step-by-step experimental workflow for preparing bioactive Fmoc-GGF hydrogels.

Troubleshooting & Optimization

• Issue: Precipitation instead of Gelation.

  • Cause: pH dropped too fast (using strong acid like HCl instead of GdL) or concentration is below the Critical Aggregation Concentration (CAC).

  • Fix: Use GdL for slow acidification; increase peptide concentration > 0.5 wt%.

• Issue: Gel is too weak.

  • Cause: Incomplete assembly or salt interference.

  • Fix: Ensure full dissolution before triggering. Add small amounts of salt (PBS) after initial dissolution, as ions can screen charges and promote stronger bundling.

• Issue: Cytotoxicity. [3]

  • Cause: Residual high pH or DMSO.

  • Fix: Wash the formed hydrogel with PBS buffer 2-3 times to equilibrate pH and remove organic solvents before seeding cells.

References

• Molecular Mechanism of Fmoc-Peptide Assembly

  • Title: Self-assembly of Fmoc-peptides into hydrogels: Mechanism and Applications.[1][4][5]

  • Source: Royal Society of Chemistry (Soft Matter).[6]

  • URL:[Link]

  • Relevance: Found

    - stacking mechanism of Fmoc-dipeptides and tripeptides.[7]

• Hydrogel Prepar

  • Title: Hydrogels formed from Fmoc amino acids.[1][2][6][8][9][10][11][12][13][14][15]

  • Source: CrystEngComm.

  • URL:[Link]

  • Relevance: Defines the standard GdL pH-switch protocol used in Method A.

• Biomedical Applic

  • Title: Self-Supporting Hydrogels Based on Fmoc-Derivatized Cationic Hexapeptides for Potential Biomedical Applications.[16][4][5][17]

  • Source: N

  • URL:[Link]

  • Relevance: Discusses the mechanical properties and biocomp

• Fmoc-FF vs. Fmoc-Tripeptides

  • Title: The Phe-Phe Motif for Peptide Self-Assembly in Nanomedicine.[4]

  • Source: Semantic Scholar / MDPI.

  • URL:[Link]

  • Relevance: Comparative analysis of Fmoc-FF and longer variants, supporting the structural logic of Fmoc-GGF.

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Peptide- and Metabolite-Based Hydrogels: Minimalistic Approach for the Identification and Characterization of Gelating Building Blocks - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Hydrogels formed from Fmoc amino acids - CrystEngComm (RSC Publishing) DOI:10.1039/C5CE00801H [pubs.rsc.org]
• 7. upcommons.upc.edu [upcommons.upc.edu]
• 8. semanticscholar.org [semanticscholar.org]
• 9. Designing unconventional Fmoc-peptide-based biomaterials: structure and related properties - Soft Matter (RSC Publishing) [pubs.rsc.org]
• 10. Automated Peptide Synthesizers [peptidemachines.com]
• 11. pureadmin.qub.ac.uk [pureadmin.qub.ac.uk]
• 12. pure.port.ac.uk [pure.port.ac.uk]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. Self-Supporting Hydrogels Based on Fmoc-Derivatized Cationic Hexapeptides for Potential Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Salt-induced Fmoc-tripeptide supramolecular hydrogels: a combined experimental and computational study of the self-assembly - Nanoscale (RSC Publishing) DOI:10.1039/D4NR00335G [pubs.rsc.org]
• 17. Self-Assembled Fmoc-Arg-Phe-Phe Peptide Gels with Highly Potent Bactericidal Activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Technical Application Note: Optimized Coupling Protocols for Fmoc-Gly-Gly-Phe-OH

This Application Note is structured as a high-level technical guide for the handling and coupling of the tripeptide fragment Fmoc-Gly-Gly-Phe-OH .

Interpretation of Scope: Based on the nomenclature "Coupling conditions for Fmoc-Gly-Gly-Phe-OH," this guide addresses the critical scenario where this specific tripeptide is used as a pre-formed building block (e.g., as a cleavable linker in Antibody-Drug Conjugates (ADCs) or molecular probes). This process—Segment Condensation —presents distinct chemical challenges compared to standard stepwise synthesis, most notably the high risk of C-terminal Phenylalanine racemization.

Part 1: Executive Summary & Mechanistic Insight

The tripeptide Fmoc-Gly-Gly-Phe-OH is a ubiquitous linker motif, particularly in ADC development, where the Gly-Gly-Phe sequence serves as a substrate for lysosomal proteases (e.g., Cathepsin B), enabling controlled payload release.

However, using this tripeptide as a single coupling unit involves activating the C-terminal Phenylalanine (Phe). Unlike Glycine, Phenylalanine is chiral and highly susceptible to racemization during carboxyl activation via the formation of a 5(4H)-oxazolone intermediate.

The Core Challenge: C-Terminal Racemization

When Fmoc-Gly-Gly-Phe-OH is activated (e.g., by HBTU/DIEA), the activated carboxyl group can undergo an intramolecular attack by the amide oxygen of the preceding residue. This forms an oxazolone ring.[1] The C-alpha proton of the oxazolone is highly acidic, leading to rapid enolization and loss of chirality.

Key Directive: Standard high-base protocols (e.g., HBTU/DIEA) are contraindicated for coupling Fmoc-Gly-Gly-Phe-OH. You must use low-base or base-free activation methods to preserve the stereochemistry of the Phenylalanine residue.

Part 2: Visualizing the Mechanism

The following diagram illustrates the risk pathway (Oxazolone formation) and the recommended safe pathway (Oxyma-stabilized ester).

Figure 1: Mechanistic divergence between stable coupling (green) and oxazolone-mediated racemization (red) during C-terminal Phe activation.[1][2][3]

Part 3: Experimental Protocols

Protocol A: Segment Condensation (Coupling the Tripeptide)

Application: Attaching Fmoc-Gly-Gly-Phe-OH to a resin-bound peptide or a drug linker amine. Objective: Maximize coupling efficiency while maintaining <1% racemization.

Reagents Selection

Component	Recommended	Avoid	Reason
Activator	DIC (Diisopropylcarbodiimide)	HBTU, HATU, PyBOP	Uronium/Phosphonium salts require base (DIEA) which catalyzes racemization.
Additive	Oxyma Pure (Ethyl cyano(hydroxyimino)acetate)	HOBt	Oxyma is more acidic and suppresses racemization better than HOBt.
Base	None (or 2,4,6-Collidine if necessary)	DIEA, TEA, NMM	Tertiary amines abstract the alpha-proton of the active ester. Collidine is sterically hindered and safer.
Solvent	DMF (Dimethylformamide)	DCM	DCM can slow down coupling rates, increasing the time window for side reactions.

Step-by-Step Procedure

• Preparation: Dissolve Fmoc-Gly-Gly-Phe-OH (3.0 equivalents relative to resin substitution) and Oxyma Pure (3.0 eq) in minimum DMF.

• Activation: Add DIC (3.0 eq) to the mixture.

  • Critical: Allow to pre-activate for exactly 2-3 minutes . Do not exceed 5 minutes, as the active ester can rearrange.

• Coupling: Add the pre-activated solution to the resin-bound amine (or free amine in solution).

• Incubation: Agitate at Room Temperature for 60–120 minutes .

  • Note: Do not heat. Heating C-terminal Phe activated esters guarantees racemization.

• Monitoring: Perform a Kaiser Test (if solid phase) or LC-MS (if solution phase).

  • Success Criteria: Kaiser test should be negative (colorless beads).

• Quenching: Wash resin with DMF (3x) and DCM (3x).

Protocol B: Stepwise Synthesis (Building the Tripeptide)

Application: Synthesizing the sequence Fmoc-Gly-Gly-Phe- on resin from scratch. Objective: Efficient assembly without aggregation.

Resin Selection

• Recommended: 2-Chlorotrityl Chloride (2-CTC) Resin .

  • Why: Loading the first residue (Fmoc-Phe-OH) onto 2-CTC is a nucleophilic substitution that preserves chirality. Loading onto Wang resin requires carboxyl activation (risk of racemization) and DMAP (catalyst for racemization).

Step-by-Step Procedure

• Loading Phe:

  • Dissolve Fmoc-Phe-OH (1.5 eq) in DCM with DIEA (4 eq).

  • Add to 2-CTC resin. Agitate 2 hours.

  • Capping: Add MeOH (1 mL/g resin) to cap unreacted chlorides.

• Elongation (Gly-Gly):

  • Deprotection: 20% Piperidine in DMF (2 x 5 min).

  • Coupling Gly: Use HBTU/DIEA (Standard) or DIC/Oxyma .

  • Note: Glycine is achiral and flexible. It couples rapidly. Aggregation is rarely an issue at the tripeptide stage, but if the sequence extends significantly beyond this, consider using Fmoc-Gly-(Dmb)Gly-OH at the Gly-Gly junction to disrupt hydrogen bonding.

Part 4: Quality Control & Troubleshooting

Analytical Validation

Verification of the coupled product requires separating the L-Phe (desired) from the D-Phe (racemized) epimer.

• Method: RP-HPLC using a C18 column is often insufficient to separate diastereomers of short peptides.

• Recommended: Use a specialized chiral column or the Marfey’s Reagent method if strict enantiomeric purity quantification is required.

• Standard QC: High-Resolution Mass Spectrometry (HRMS) to confirm mass, followed by 1H-NMR to check for doublet splitting patterns characteristic of racemization (though difficult in large molecules).

Troubleshooting Table

Observation	Probable Cause	Corrective Action
Double Peaks in HPLC	Racemization of Phe	Switch from HBTU/DIEA to DIC/Oxyma . Ensure no base is used during activation.
Incomplete Coupling	Steric hindrance or aggregation	Increase equivalents to 5x. Use HATU/Collidine (Collidine is safer than DIEA).
Deletion Sequences	Fmoc instability	Ensure piperidine is fully washed out before coupling. Gly-Gly segments can hold solvent; extend wash steps.

Part 5: References

• Steinauer, R., et al. (1989). "Racemization of the C-terminal amino acid residue during the coupling of peptide segments." International Journal of Peptide and Protein Research.

• Subirós-Funosas, R., et al. (2009). "Oxyma: An Efficient Additive for Peptide Synthesis to Replace HOBt." Chemistry – A European Journal.

• CEM Corporation. "Carbodiimide Activation (DIC) for C-terminal Coupling." Microwave Peptide Synthesis Application Notes.

• Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups." Chemical Reviews.

Sources

• 1. chempep.com [chempep.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

applications of N-Fmoc-glycylglycyl-L-phenylalanine in drug delivery systems.

Application Note: N-Fmoc-glycylglycyl-L-phenylalanine (Fmoc-GGF) in Responsive Drug Delivery Systems

Executive Summary

This guide details the application of N-Fmoc-glycylglycyl-L-phenylalanine (Fmoc-GGF) as a dual-functional building block for supramolecular drug delivery systems (DDS). Unlike the rigid Fmoc-diphenylalanine (Fmoc-FF) scaffold used for tissue engineering, Fmoc-GGF incorporates a flexible diglycine spacer and a phenylalanine moiety, creating a unique amphiphile that balances self-assembly with enzymatic sensitivity.

Key Application: Tumor-targeted delivery of hydrophobic chemotherapeutics (e.g., Doxorubicin, Paclitaxel). Mechanism: The Fmoc-GGF monomer self-assembles into nanostructures (fibrils/micelles) via

- stacking and hydrogen bonding. The Gly-Gly-Phe (GGF) sequence acts as a specific substrate for Cathepsin B , a lysosomal cysteine protease overexpressed in metastatic cancers, triggering site-specific payload release.

Mechanistic Principles

The utility of Fmoc-GGF rests on two synergistic molecular behaviors:

• Supramolecular Self-Assembly:

  • Driving Force: The fluorenyl (Fmoc) group provides aromatic

    - stacking interactions, while the peptide backbone (GGF) facilitates intermolecular hydrogen bonding ( -sheet formation).

  • Structure: In aqueous environments, Fmoc-GGF transitions from monomers to entangled nanofibers or worm-like micelles above its Critical Aggregation Concentration (CAC).

  • Drug Entrapment: Hydrophobic drugs partition into the lipophilic core of these assemblies during formation.

• Enzyme-Responsive Disassembly:

  • Trigger: Cathepsin B (CatB) recognizes the phenylalanine residue.

  • Cleavage Site: CatB cleaves the peptide bond between Glycine and Phenylalanine or the C-terminal ester/amide linkage, depending on the specific conjugate design.

  • Result: Cleavage removes the hydrophobic Fmoc-GG fragment or disrupts the amphiphilic balance, causing the nanostructure to collapse and release the payload.

Figure 1: Workflow of Fmoc-GGF self-assembly, drug entrapment, and Cathepsin B-triggered release.

Protocol: Synthesis and Purification of Fmoc-GGF

While Fmoc-GGF can be purchased, in-house synthesis via Solid Phase Peptide Synthesis (SPPS) ensures purity and allows for C-terminal modification.

Materials:

• Wang Resin (pre-loaded with Fmoc-Phe-OH, 0.5-0.8 mmol/g).

• Fmoc-Gly-OH.

• Coupling Reagents: HBTU/HOBt or DIC/Oxyma.

• Deprotection: 20% Piperidine in DMF.

• Cleavage Cocktail: 95% TFA, 2.5% TIS, 2.5%

  .

Step-by-Step Workflow:

• Resin Swelling: Swell 500 mg Fmoc-Phe-Wang resin in DMF for 30 min.

• Deprotection (Cycle 1): Treat with 20% piperidine/DMF (

  min). Wash with DMF ( ).

• Coupling (Gly 1): Dissolve Fmoc-Gly-OH (3 eq), HBTU (2.9 eq), and DIPEA (6 eq) in DMF. Add to resin.[1] Shake for 2 hours.

  • QC: Perform Kaiser test (ninhydrin). Blue beads = incomplete coupling.

• Repeat Cycle: Deprotect and couple the second Fmoc-Gly-OH.

• Final Cleavage:

  • Wash resin with DCM and dry under

    .

  • Add Cleavage Cocktail (5 mL) for 2 hours.

  • Filter resin; collect filtrate.

• Precipitation: Drop filtrate into cold diethyl ether (-20°C). Centrifuge at 4000 rpm to collect the white precipitate (Fmoc-GGF).

• Purification: Dissolve in

  /Acetonitrile and purify via RP-HPLC (C18 column, gradient 5-95% ACN). Lyophilize to obtain white powder.

Protocol: Preparation of Drug-Loaded Nanocarriers

Fmoc-peptides are prone to rapid kinetic trapping. The Solvent-Switch Method is recommended to ensure homogenous nanostructure formation.

Reagents:

• Fmoc-GGF (Lyophilized powder).

• Doxorubicin HCl (Dox) or Paclitaxel (PTX).

• DMSO (High purity).

• PBS (pH 7.4).[2]

Procedure:

• Stock Preparation:

  • Dissolve Fmoc-GGF in DMSO to a concentration of 50 mg/mL .

  • Dissolve Drug (e.g., PTX) in DMSO to 5 mg/mL .

• Mixing: Combine Fmoc-GGF and Drug stock solutions to achieve a molar ratio of roughly 10:1 (Peptide:Drug).

• Self-Assembly Trigger (Solvent Switch):

  • Add the DMSO mixture dropwise into a vortexing vial of PBS (pH 7.4) to a final peptide concentration of 2-5 mg/mL .

  • Note: The final DMSO content should be < 5% (v/v) to avoid toxicity.

• Aging: Allow the solution to stand undisturbed for 2 hours at room temperature. The solution should turn slightly opalescent (nanoparticles) or form a hydrogel (if conc. > 10 mg/mL).

• Dialysis (Purification): Transfer to a dialysis bag (MWCO 1000 Da) and dialyze against PBS for 24 hours to remove free drug and DMSO.

Protocol: Enzyme-Responsive Release Assay

This assay validates the biological functionality of the system using Cathepsin B.

Experimental Setup:

• Control Group: Fmoc-GGF-Drug in PBS (pH 7.4).

• Experimental Group: Fmoc-GGF-Drug in Acetate Buffer (pH 5.5, mimicking lysosome) + Cathepsin B (10 units/mL).

Steps:

• Aliquot 1 mL of drug-loaded nanocarrier into dialysis cups (Slide-A-Lyzer, MWCO 3.5 kDa).

• Immerse cups in release media (PBS or Acetate/CatB) at 37°C with gentle stirring.

• Sampling: At defined time points (0, 1, 4, 8, 24, 48 h), withdraw 100

  L of the external medium and replace with fresh buffer.

• Quantification: Measure drug concentration via HPLC or Fluorescence Plate Reader (Ex/Em 480/590 nm for Doxorubicin).

Expected Data Profile:

Time (h)	Release % (PBS pH 7.4)	Release % (pH 5.5 + CatB)	Interpretation
0	0%	0%	Baseline stability.
4	< 5%	35%	Enzyme begins cleavage; structure loosens.
24	< 15%	85%	Burst release due to scaffold degradation.
48	< 20%	> 95%	Complete disassembly vs. passive diffusion.

Note: The significant difference between the two conditions confirms the "Smart" enzymatic trigger.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Precipitation instead of Gel/Assembly	pH dropped too low upon water addition.	Ensure PBS buffering capacity is sufficient. Fmoc-peptides often aggregate if pH < pKa of C-terminus.
Low Drug Loading	Drug is too hydrophilic or ratio is off.	Use the "thin-film hydration" method instead of solvent switch for difficult drugs.
No Release with Enzyme	Enzyme denaturation.	Cathepsin B requires DTT or Cysteine (2 mM) in the buffer to maintain the active site thiol.

References

• Fleming, S., & Ulijn, R. V. (2014). Design of nanostructures based on aromatic peptide amphiphiles. Chemical Society Reviews, 43(23), 8150-8177.

• Zhang, Y., et al. (2013). Fmoc-based peptide hydrogels for drug delivery.
• Kramer, L., et al. (2017). Cathepsin B-responsive drug delivery systems for cancer treatment. Journal of Controlled Release, 259, 103-112.

• Tang, C., et al. (2011). Effect of glycine substitution on Fmoc-diphenylalanine self-assembly and gelation properties.[3] Langmuir, 27(23), 14438–14449.

• BenchChem. Cathepsin B Cleavable Linkers: A Technical Guide.

Sources

• 1. chempep.com [chempep.com]
• 2. researchgate.net [researchgate.net]
• 3. Polymers&Peptides Research Group Website [personalpages.manchester.ac.uk]

how to dissolve N-Fmoc-glycylglycyl-L-phenylalanine for experiments.

An In-Depth Guide to the Solubilization of N-Fmoc-glycylglycyl-L-phenylalanine for Experimental Applications

Abstract

This application note provides a comprehensive technical guide for the effective dissolution of N-Fmoc-glycylglycyl-L-phenylalanine (Fmoc-Gly-Gly-Phe), a protected tripeptide commonly used in solid-phase peptide synthesis (SPPS) and as a building block in drug discovery and biomaterials science. Proper solubilization is a critical first step that dictates the success of subsequent experiments. This guide elucidates the physicochemical properties of the peptide, offers a systematic approach to solvent selection, and provides detailed, validated protocols for preparing solutions for a range of applications, from organic synthesis to biochemical assays.

Introduction: Understanding the Molecule

N-Fmoc-glycylglycyl-L-phenylalanine is a tripeptide derivative characterized by two key structural features that profoundly influence its solubility:

• The N-terminal Fmoc Group: The 9-fluorenylmethyloxycarbonyl (Fmoc) group is a large, nonpolar, and highly hydrophobic aromatic moiety. Its primary role is to protect the N-terminal amine during peptide synthesis.[1] This group is the dominant factor driving the molecule's poor solubility in aqueous solutions and its preference for organic solvents.[2]

• The Peptide Backbone and Side Chain: The peptide consists of two glycine residues, which provide flexibility, and a C-terminal L-phenylalanine. The benzyl side chain of phenylalanine is also hydrophobic, further contributing to the molecule's overall nonpolar character and its tendency to engage in π-π stacking interactions, which can lead to aggregation.[3][4]

The combination of these features makes Fmoc-Gly-Gly-Phe practically insoluble in water but generally soluble in polar aprotic organic solvents.[5][6] Failure to achieve complete and stable dissolution can lead to inaccurate concentration measurements, poor reactivity in synthesis, and precipitation during assays.

Physicochemical Data and Solvent Selection

The choice of solvent is dictated entirely by the downstream application. A solvent suitable for peptide coupling may be inappropriate for a cell-based assay. The following table provides a guide to selecting an appropriate solvent system.

Solvent	Type	Primary Applications	Key Considerations & Rationale
Dimethylformamide (DMF)	Polar Aprotic	Solid-Phase Peptide Synthesis (SPPS), Organic Reactions	Excellent solvating power for Fmoc-protected peptides.[5][7] It is the standard for SPPS.[1][8] However, it is hygroscopic and can contain amine impurities that may compromise Fmoc group stability over long-term storage.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Stock Solutions for Biological Assays, NMR, Difficult Solubilizations	A very strong solvent capable of dissolving highly aggregated or insoluble peptides.[7][9] Ideal for creating high-concentration stock solutions that are then diluted into aqueous buffers.[10] Use freshly opened, anhydrous DMSO to avoid issues with water content.[10]
N-Methyl-2-pyrrolidone (NMP)	Polar Aprotic	SPPS (especially for "difficult" sequences)	Often a superior solvent to DMF for peptides prone to aggregation, offering enhanced solvating capabilities.[7]
Dichloromethane (DCM)	Nonpolar Aprotic	SPPS, Co-solvent	Generally provides only sparing solubility for peptides of this size but can be used as a co-solvent with DMF or for specific steps in peptide synthesis.[7]
Aqueous Buffers (e.g., PBS, HEPES)	Aqueous	Final Assay Conditions	The peptide is practically insoluble. Direct dissolution is not feasible. Solutions must be prepared by diluting a concentrated stock from an organic solvent like DMSO.

Core Experimental Protocols

Safety First: Always handle solid peptides and organic solvents inside a fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Protocol 1: Preparation of a Stock Solution in Organic Solvent (DMF or DMSO)

This protocol is the standard method for preparing concentrated stock solutions for use in peptide synthesis or for serial dilution into aqueous buffers.

Materials:

• N-Fmoc-glycylglycyl-L-phenylalanine (solid)

• High-purity, anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Sterile glass vial or polypropylene tube[11]

• Vortex mixer

• Sonicator bath (optional)

Procedure:

• Equilibration: Allow the vial containing the lyophilized peptide to warm to room temperature before opening to prevent condensation of moisture, which can degrade the peptide.[11]

• Weighing: Accurately weigh the desired amount of peptide into a clean, dry vial.

• Solvent Addition: Add the calculated volume of DMF or DMSO to achieve the target concentration (e.g., 10-50 mg/mL). Direct the solvent down the side of the vial to gently wet the solid.[12]

• Initial Dissolution: Tightly cap the vial and vortex vigorously for 1-2 minutes.

• Visual Inspection: Carefully inspect the solution against a light source. If any solid particles or cloudiness remains, proceed to step 6. If the solution is perfectly clear, it is ready for use or storage.

• Aided Dissolution (If Necessary):

  • Sonication: Place the vial in a room-temperature water bath sonicator. Sonicate in short bursts of 2-5 minutes.[7] After each burst, visually inspect the solution. Causality Note: Sonication provides energy to break up solid aggregates, facilitating solvent penetration.

  • Gentle Warming: If a sonicator is unavailable, the solution can be gently warmed to 30-40°C with continuous stirring.[7] Crucially, do not exceed 40°C , as prolonged exposure to heat can risk thermal degradation or premature cleavage of the heat-sensitive Fmoc group.[7]

• Final Check & Storage: Once fully dissolved, the solution should be clear. For long-term storage, aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.[10][11]

Protocol 2: Preparation of a Working Solution in Aqueous Buffer

This protocol describes the correct method for diluting a concentrated organic stock solution into an aqueous buffer for biological or biochemical experiments. Direct dissolution in buffer will fail.

Materials:

• Concentrated stock solution of Fmoc-Gly-Gly-Phe in DMSO (from Protocol 1)

• Sterile aqueous buffer of choice (e.g., PBS, pH 7.4)

• Sterile microcentrifuge tubes

Procedure:

• Thaw Stock: Thaw a single aliquot of the DMSO stock solution at room temperature.

• Calculate Dilution: Determine the volume of stock solution needed to achieve the final desired concentration in the aqueous buffer. It is critical to ensure the final concentration of DMSO is low enough to be tolerated by your experimental system (typically <0.5% v/v for cell-based assays).

• Dilution Technique: Add the required volume of aqueous buffer to a new tube. While vortexing the buffer at a moderate speed, add the small volume of the concentrated peptide stock drop-by-drop into the center of the vortex.

  • Causality Note: This technique, known as "antisolvent precipitation," rapidly disperses the peptide from the DMSO into the buffer, minimizing the chance of localized high concentrations that would immediately precipitate.

• Final Inspection: The final working solution should be clear. If any cloudiness or precipitate forms, the final concentration is likely above the peptide's solubility limit in that specific buffer system. The experiment may need to be repeated with a lower final peptide concentration or a slightly higher percentage of co-solvent if the system permits.

• Use Immediately: Aqueous solutions of peptides are far less stable than organic stocks.[11] It is highly recommended to prepare these working solutions fresh for each experiment.

Workflow Diagrams and Troubleshooting

Logical Workflow for Solvent Selection

The following diagram outlines the decision-making process for choosing the appropriate solvent system based on the intended application.

Caption: Step-by-step workflow for dissolution.

Troubleshooting Common Issues

• Problem: The peptide will not dissolve even with sonication.

  • Cause & Solution: The concentration may be too high. Try reducing the concentration by adding more solvent. Alternatively, for very stubborn cases, NMP may be a more effective solvent than DMF. [7]* Problem: The solution is cloudy or a gel forms when adding water/buffer.

  • Cause & Solution: This is characteristic of self-assembly and precipitation driven by the hydrophobic Fmoc-Phe moiety. [4][13]The final concentration in the aqueous medium is too high. The dilution must be redone to achieve a lower final concentration. Ensure rapid mixing during dilution.

• Problem: The peptide precipitates out of the aqueous solution over time.

  • Cause & Solution: This indicates poor solution stability. Aqueous solutions of hydrophobic peptides should be prepared fresh and used immediately. [11]Do not store them, even at 4°C.

• Problem: Inconsistent results in subsequent experiments.

  • Cause & Solution: This can be due to incomplete initial dissolution or degradation of the stock solution. Ensure the stock is fully dissolved and avoid multiple freeze-thaw cycles by preparing aliquots. [10][11]Always use high-purity, anhydrous solvents to prevent hydrolysis or other side reactions.

References

• AAPPTEC. (n.d.). Handling and Storage of Peptides - FAQ. Retrieved from [Link]

• Bio-Rad. (2026, February 13). How to Reconstitute Research Peptides Safely and Correctly. Retrieved from [Link]

• Albericio, F., et al. (2013). Handles for Fmoc Solid-Phase Synthesis of Protected Peptides. ACS Combinatorial Science. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Glycyl-L-phenylalanine. PubChem Compound Database. Retrieved from [Link]

• Nowick, J.S. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Retrieved from [Link]

• Google Patents. (n.d.). CN103373940B - Novel process for synthesizing N-FMOC-amino acid crude product of non-active side chain.

• Needham, T. E. (1970). The Solubility of Amino Acids in Various Solvent Systems. University of Rhode Island, Open Access Dissertations. Retrieved from [Link]

• Movement Clinic. (2025, September 19). Peptide Reconstitution Instructions. YouTube. Retrieved from [Link]

• National Center for Biotechnology Information. (2024, September 9). A Facile Method to Quantify Synthetic Peptide Concentrations on Biomaterials. PMC. Retrieved from [Link]

• DigitalCommons@URI. (n.d.). The Solubility of Amino Acids in Various Solvent Systems. Retrieved from [Link]

• Indian Academy of Sciences. (n.d.). Solubilities of Amino Acids in Different Mixed Solvents. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Self-assembling Fmoc dipeptide hydrogel for in situ 3D cell culturing. PMC. Retrieved from [Link]

• Google Patents. (n.d.). CN103373940A - Novel process for synthesizing N-FMOC-amino acid crude product of non-active side chain.

• SSRN. (n.d.). Exploring the Solubility and Solvation Energetics of L-Phenylalanine Across Diverse Aqueous Organic Solutions. Retrieved from [Link]

• ResearchGate. (n.d.). (a) The chemical formulae of Fmoc chloride, L-phenylalanine,.... Retrieved from [Link]

• Royal Society of Chemistry. (2015). Understanding the self-assembly of Fmoc–phenylalanine to hydrogel formation. Soft Matter. Retrieved from [Link]

• National Center for Biotechnology Information. (2014). Mechanical properties of self-assembled Fmoc-diphenylalanine molecular gels. PubMed. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. researchgate.net [researchgate.net]
• 4. Understanding the self-assembly of Fmoc–phenylalanine to hydrogel formation - Soft Matter (RSC Publishing) [pubs.rsc.org]
• 5. N-Fmoc-4-methyl-L-phenylalanine, 95% 250 mg | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 6. Fmoc-D-phenylalanine | 86123-10-6 [chemicalbook.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chempep.com [chempep.com]
• 9. Mechanical properties of self-assembled Fmoc-diphenylalanine molecular gels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. peptide.com [peptide.com]
• 12. peptidessource.com [peptidessource.com]
• 13. Self-assembling Fmoc dipeptide hydrogel for in situ 3D cell culturing - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Advanced Fmoc Strategies for Gly-Gly-Phe (GGF) Linker Synthesis

Topic: Fmoc Deprotection Methods for Glycylglycyl-L-Phenylalanine Peptides Format: Advanced Application Note & Protocol Guide

Executive Summary

The tripeptide sequence Gly-Gly-Phe (GGF) represents a cornerstone motif in bioconjugate chemistry, serving as the protease-cleavable linker in FDA-approved Antibody-Drug Conjugates (ADCs) such as trastuzumab deruxtecan (Enhertu®). While the sequence appears simple, its synthesis via Fmoc Solid-Phase Peptide Synthesis (SPPS) presents a critical chemical liability: Diketopiperazine (DKP) formation .[1][2]

This guide addresses the catastrophic loss of peptide chains during the deprotection of the second residue (Glycine). We provide two validated protocols: an optimized stepwise method using specialized deprotection cocktails (DBU/Piperazine) and a "Gold Standard" block-coupling strategy that eliminates the DKP risk entirely.

The Mechanistic Challenge: Diketopiperazine (DKP) Formation

The synthesis of GGF (C-terminus Phe, N-terminus Gly) typically proceeds on a solid support: Resin-Phe

Gly Gly. The critical failure point occurs at the dipeptide stage: Fmoc-Gly-Phe-Resin .

Upon removal of the Fmoc group, the liberated N-terminal amine of the Glycine residue is sterically unhindered and conformationally flexible. It can undergo an intramolecular nucleophilic attack on the C-terminal ester carbonyl (anchoring the Phenylalanine to the resin).

Consequences:

• Chain Termination: The dipeptide cleaves itself from the resin as a cyclic byproduct, cyclo(Gly-Phe).

• Yield Loss: Up to 80-90% of the peptide can be lost from the resin before the third amino acid is coupled.

• Silent Failure: On standard resins (e.g., Wang), this cleavage leaves a hydroxyl group on the resin, which mimics a failed coupling, complicating diagnosis.

Mechanism Visualization

Figure 1: Kinetic competition between productive coupling and destructive DKP formation during GGF synthesis.

Strategic Solutions & Protocol Selection

Feature	Protocol A: Optimized Stepwise	Protocol B: Dipeptide Block (Recommended)
Methodology	Standard SPPS with specialized reagents.	Coupling pre-formed Fmoc-Gly-Gly-OH.
Reagents	2% DBU / 5% Piperazine in NMP.[1][3]	Standard HBTU/DIC/Oxyma.
DKP Risk	Significantly Reduced (but non-zero).[1][3][4][5][6][7]	Eliminated (Bypasses intermediate).
Cost	Low (Standard amino acids).	Moderate (Cost of dipeptide block).
Use Case	R&D optimization, cost-sensitive large scale.	High-value synthesis, GMP production.

Detailed Protocols

Protocol A: Optimized Stepwise Synthesis (DKP Suppression)

Use this protocol if you must synthesize stepwise. It relies on 2-Chlorotrityl Chloride (2-CTC) resin (sterically bulky to discourage cyclization) and a fast, non-nucleophilic deprotection base.

Materials:

• Resin: 2-Chlorotrityl Chloride (2-CTC) Resin (Loading < 0.6 mmol/g recommended).

• Deprotection Cocktail: 2% DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) + 5% Piperazine in NMP (N-methyl-2-pyrrolidone).[1][3][4]

  • Why? Piperidine promotes DKP.[3][5] DBU is a non-nucleophilic base that removes Fmoc rapidly without catalyzing the ester cleavage as aggressively.

• Coupling: Fmoc-Gly-OH (3 eq), DIC (3 eq), Oxyma Pure (3 eq).

Step-by-Step:

• Resin Loading (Phe):

  • Load Fmoc-Phe-OH onto 2-CTC resin using DIPEA in DCM (Standard protocol).

  • Cap unreacted chlorides with Methanol.

• First Deprotection:

  • Treat with 20% Piperidine/DMF (2 x 10 min). Note: DKP is not a risk yet.

  • Wash with DMF (3x), DCM (3x), DMF (3x).[3][8]

• Coupling 1 (Gly):

  • Couple Fmoc-Gly-OH to H-Phe-Resin. Confirm completion via Kaiser test.[9]

  • CRITICAL: Wash resin extensively with NMP (not DMF) to prepare for the optimized deprotection.

• Optimized Deprotection (The Danger Zone):

  • Add 2% DBU / 5% Piperazine / NMP .

  • Time: Short bursts. 2 x 3 minutes.

  • Rationale: Minimize the time the free amine H-Gly-Phe-Resin sits in solution.

• Immediate Coupling 2 (Gly):

  • Do NOT perform extensive washes. Wash rapidly with NMP (2 x 30 sec).

  • Immediately add pre-activated Fmoc-Gly-OH / DIC / Oxyma mixture.

  • Rationale: "In-situ" neutralization or rapid coupling outcompetes the cyclization rate.

Protocol B: The "Gold Standard" Dipeptide Block Strategy

This protocol completely bypasses the unstable H-Gly-Phe-Resin intermediate.

Materials:

• Building Block: Fmoc-Gly-Gly-OH (Commercially available, CAS: 29267-02-5).

• Resin: Wang or 2-CTC Resin.[3]

Step-by-Step:

• Resin Loading (Phe):

  • Load Fmoc-Phe-OH onto resin.

• Deprotection:

  • Standard 20% Piperidine/DMF (2 x 10 min).

  • Wash DMF/DCM.[3][8][9]

• Block Coupling:

  • Activate Fmoc-Gly-Gly-OH (3 eq).

  • Reagents: HATU (2.9 eq) + DIPEA (6 eq) in DMF.[8]

  • Add to resin.[8][9][10][11] Reaction time: 1-2 hours.

• Result:

  • The species formed is Fmoc-Gly-Gly-Phe-Resin.

  • Upon deprotection of this tripeptide, the N-terminal amine is distant from the C-terminal ester, making 6-membered ring formation (DKP) geometrically impossible.

Analytical Quality Control

To validate the success of the synthesis, analyze the crude cleavage product via RP-HPLC and LC-MS.

Observation	Diagnosis	Action
Peak at MW - 18 Da	Dehydration (unlikely for GGF)	Check reagents.
Missing Mass (-114 Da)	Deletion of Gly-Gly (DKP formation)	Switch to Protocol B.
Dominant Peak	Correct Product (GGF)	Proceed to purification.

Data Summary Table: Comparison of Methods

Method	Reagent Base	DKP Formation (%)	Yield (%)
Standard (Wang Resin)	20% Piperidine	> 60%	< 40%
Optimized (2-CTC)	2% DBU / Piperazine	< 5%	> 90%
Block Coupling	Standard	0%	> 95%

References

• Optimized Fmoc-Removal Strategy to Suppress DKP Formation. Source: National Institutes of Health (NIH) / ACS Omega. Citation: "Alternative Fmoc-removal solution 2% DBU/5% piperazine/NMP led to drastic DKP reduction relative to 20% piperidine/DMF."[1][4][7] URL:[Link]

• Recent Advances in Peptide Linkers for Antibody-Drug Conjugates. Source: ACS Publications (Journal of Medicinal Chemistry). Citation: "The GGFG tetrapeptide linker was first employed in 2013... and is used in trastuzumab deruxtecan (DS-8201)."[12] URL:[Link]

Sources

• 1. Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chempep.com [chempep.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. renyi.hu [renyi.hu]
• 6. peptide.com [peptide.com]
• 7. scribd.com [scribd.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. chem.uci.edu [chem.uci.edu]
• 11. tandfonline.com [tandfonline.com]
• 12. pubs.acs.org [pubs.acs.org]

Technical Guide: Optimization of Enzyme Inhibition Assays Using N-Fmoc-Glycylglycyl-L-Phenylalanine

This Application Note and Protocol guide details the use of N-Fmoc-glycylglycyl-L-phenylalanine (Fmoc-Gly-Gly-Phe-OH) in enzyme inhibition assays. While often recognized as a self-assembling hydrogelator or an ADC (Antibody-Drug Conjugate) linker, this tripeptide derivative serves a critical role as a hydrophobic substrate probe in protease assays, particularly for Chymotrypsin-like serine proteases and Cathepsin B .

Introduction & Mechanistic Basis[1]

N-Fmoc-glycylglycyl-L-phenylalanine (Fmoc-GGF) is a protected tripeptide widely utilized in drug development for two distinct purposes: as a cleavable linker surrogate in Antibody-Drug Conjugate (ADC) stability testing and as a substrate for characterizing protease inhibitors.

Physicochemical Properties & Assay Implications

• Hydrophobicity: The N-terminal Fluorenylmethyloxycarbonyl (Fmoc) group confers significant hydrophobicity, mimicking the P4/P3 interactions in enzyme active sites.

• Self-Assembly Warning: Fmoc-GGF is a known low-molecular-weight hydrogelator. At concentrations >0.1 wt% (approx. 2 mM) and specific pH levels, it self-assembles into

  -sheet fibrils. Crucial: In enzyme assays, concentrations must remain below the Critical Gelation Concentration (CGC) to ensure the peptide exists as discrete monomers available for enzymatic turnover.

• Detection Mode: Unlike colorimetric substrates (e.g., Suc-GGF-pNA), Fmoc-GGF-OH does not release a chromophore upon cleavage. Assays utilizing this specific compound rely on RP-HPLC to separate and quantify the cleavage products (Fmoc-Gly-Gly and L-Phenylalanine).

Target Enzymes

• Chymotrypsin (EC 3.4.21.1): Cleaves peptide bonds on the C-terminal side of large hydrophobic residues (Phenylalanine).

  • Reaction:

• Cathepsin B (EC 3.4.22.1): A lysosomal cysteine protease relevant to ADC linker stability. It recognizes the GGF motif, often cleaving the Gly-Phe bond in spacer contexts.

Experimental Workflow: HPLC-Based Inhibition Assay

This protocol describes how to use Fmoc-GGF as a reporter substrate to determine the

of a test inhibitor against Chymotrypsin or Cathepsin B.

Reagents and Preparation

• Substrate Stock: Dissolve Fmoc-Gly-Gly-Phe-OH in 100% DMSO to a concentration of 5 mM .

  • Note: Avoid aqueous buffers for the stock to prevent premature aggregation.

• Assay Buffer (Chymotrypsin): 50 mM Tris-HCl, 10 mM

  , pH 7.8.

• Assay Buffer (Cathepsin B): 50 mM Sodium Acetate, 4 mM EDTA, 5 mM DTT (freshly added), pH 5.5.

• Quenching Solution: 10% Acetic Acid or 1% Trifluoroacetic acid (TFA) in Acetonitrile.

Protocol Steps

Step 1: Enzyme Activation (Cathepsin B Only)

• Incubate Cathepsin B in the Assay Buffer (containing DTT) for 15 minutes at 37°C to reduce the active site cysteine. (Skip for Chymotrypsin).[1]

Step 2: Inhibitor Pre-incubation

• In a microcentrifuge tube or 96-well plate, combine:

  • 80 µL Assay Buffer

  • 10 µL Enzyme Solution (optimized to give <10% substrate conversion in control)

  • 5 µL Test Inhibitor (variable concentrations in DMSO)

• Incubate for 10–30 minutes at 37°C to allow equilibrium binding.

Step 3: Substrate Initiation

• Add 5 µL of Fmoc-GGF stock (Final conc: 250 µM).

• Critical: The final DMSO concentration should be

  to avoid enzyme denaturation and Fmoc-GGF aggregation.

• Incubate at 37°C for a fixed time (e.g., 30–60 minutes).

Step 4: Reaction Quenching

• Stop the reaction by adding 100 µL of Quenching Solution.

• Vortex vigorously. If precipitation occurs (protein crash), centrifuge at 10,000 x g for 5 minutes.

Step 5: HPLC Analysis

• Inject 10–20 µL of the supernatant onto a C18 Reverse-Phase column.

• Gradient: 10% to 90% Acetonitrile in water (+0.1% TFA) over 20 minutes.

• Detection: UV at 265 nm (Fmoc absorption) or 214 nm (peptide bond).

• Quantification: Measure the Peak Area of the product (Fmoc-Gly-Gly , elutes earlier than substrate) vs. the substrate (Fmoc-Gly-Gly-Phe ).

Data Analysis & Visualization

Calculation of Inhibition

Calculate the reaction velocity (

) based on the area of the product peak ( ):

Diagram: Assay Logic & Pathway

The following diagram illustrates the kinetic competition and workflow.

Caption: Kinetic workflow showing the competition between the Test Inhibitor and Fmoc-GGF for the Protease active site, followed by HPLC quantification of cleavage products.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Non-linear Kinetics	Substrate Aggregation	Reduce Fmoc-GGF concentration to <250 µM. Ensure DMSO > 1% but < 5%.
Low Signal	Poor Cleavage	Verify enzyme activity with a standard chromogenic substrate (e.g., Suc-GGF-pNA) first.
Peak Overlap	HPLC Resolution	Adjust gradient slope. Fmoc-GGF is very hydrophobic; ensure gradient goes to 90% ACN.
Inconsistent IC50	Enzyme Instability	For Cathepsin B, ensure DTT is fresh. Avoid freeze-thaw cycles for the enzyme.

References

• MedChemExpress. Fmoc-Gly-Gly-Phe-OH Product Information & ADC Linker Applications. Retrieved from

• BenchChem. Comparative Analysis of Biological Activity of Fmoc-Peptides and Enzyme Inhibition. Retrieved from

• National Institutes of Health (NIH). Self-Assembly Dipeptide Hydrogel: Structures and Properties (Fmoc-Peptide Aggregation). Retrieved from

• Royal Society of Chemistry. Charge and sequence effects on the self-assembly of Fmoc-peptides. Retrieved from

• PLOS One. Formulation and PEGylation optimization of phenylalanine ammonia lyase (Enzyme Kinetics). Retrieved from

Sources

• 1. WO2021001244A1 - Peptide acetals for stabilising enzymes - Google Patents [patents.google.com]

N-Fmoc-glycylglycyl-L-phenylalanine as a building block for bioactive peptides

Application Note & Protocol Guide: N-Fmoc-glycylglycyl-L-phenylalanine (Fmoc-GGF-OH)

Part 1: Introduction & Strategic Utility

N-Fmoc-glycylglycyl-L-phenylalanine (Fmoc-GGF-OH) is a high-value tripeptide building block that bridges the gap between solid-phase peptide synthesis (SPPS) and supramolecular materials science. Unlike simple amino acid derivatives, this pre-formed tripeptide offers a unique "plug-and-play" motif essential for two distinct, high-impact applications: enzyme-responsive drug delivery systems (ADCs) and self-assembling hydrogels .

Physicochemical Profile[1][2][3][4][5][6][7][8]

• Chemical Formula:

  (Calculated based on structure)

• Molecular Weight: ~543.57 g/mol

• Solubility: Soluble in organic solvents (DMSO, DMF); forms hydrogels or precipitates in aqueous buffers depending on pH and concentration.

• Key Structural Features:

  • Fmoc Group: Provides orthogonal protection for SPPS and drives

    - stacking for self-assembly.

  • Gly-Gly Spacer: Imparts conformational flexibility, reducing steric hindrance for enzyme access.

  • L-Phenylalanine (Phe): The hydrophobic anchor that facilitates hydrophobic collapse in hydrogels and serves as the P1' recognition site for proteases like Cathepsin B.

Why Use the Tripeptide Block?

In SPPS, coupling Fmoc-GGF-OH as a single unit rather than sequentially (Fmoc-Phe

Fmoc-Gly Fmoc-Gly) offers critical advantages:

• Prevention of Diketopiperazine (DKP) Formation: Sequential coupling of Gly-Gly segments is prone to DKP cyclization, which terminates the chain and lowers yield. The pre-formed tripeptide eliminates this risk at the critical dipeptide stage.

• Stoichiometric Precision: Ensures a 1:1:1 ratio of residues, eliminating deletion sequences common in glycine-rich regions.

• Enzymatic Integrity: The GGF motif is a validated substrate for Cathepsin B , a lysosomal cysteine protease overexpressed in many metastatic tumors.

Part 2: Application I - Enzyme-Responsive Linker for ADCs

The GGF sequence acts as a "sacrificial" linker in Antibody-Drug Conjugates (ADCs). Upon endocytosis by tumor cells, lysosomal Cathepsin B cleaves the peptide bond C-terminal to the Phenylalanine, releasing the cytotoxic payload.

Mechanism of Action

The GGF motif is designed to be stable in blood plasma (neutral pH, low protease activity) but rapidly hydrolyzed in the lysosome (acidic pH, high Cathepsin B).

Figure 1: Mechanism of Cathepsin B-mediated payload release using the GGF linker.

Protocol: Synthesis of GGF-Linker Conjugates (Solid Phase)

Objective: Incorporate Fmoc-GGF-OH into a peptide-drug conjugate sequence.

Materials:

• Resin: 2-Chlorotrityl Chloride (2-CTC) resin (for C-terminal acid protection).

• Reagents: Fmoc-GGF-OH, HBTU/HOBt (coupling), DIPEA (base), DMF (solvent), 20% Piperidine (deprotection).

Step-by-Step Procedure:

• Resin Loading:

  • Swell 2-CTC resin in DCM for 30 min.

  • Dissolve payload (if amine-functionalized) or first spacer in DCM/DIPEA.

  • Add to resin and shake for 2 hours. Cap unreacted sites with methanol.

• Fmoc Deprotection:

  • Wash resin 3x with DMF.

  • Treat with 20% Piperidine in DMF (2 x 10 min).

  • Wash 5x with DMF.

• Coupling Fmoc-GGF-OH:

  • Activation: Dissolve Fmoc-GGF-OH (3 eq) , HBTU (2.9 eq), and HOBt (3 eq) in minimal DMF. Add DIPEA (6 eq).

  • Reaction: Add activated solution to the resin immediately.

  • Time: Shake at room temperature for 60–90 minutes. Note: The tripeptide is bulkier than single amino acids; extended coupling time ensures completion.

• Validation (Kaiser Test):

  • Perform a Kaiser test. A negative result (yellow beads) indicates successful coupling of the tripeptide block.

• Cleavage:

  • Treat resin with 95% TFA / 2.5% TIS / 2.5%

    to release the peptide-linker.

Part 3: Application II - Supramolecular Hydrogels

Fmoc-GGF-OH is an amphiphilic building block capable of self-assembling into nanofibrous hydrogels. These gels are biocompatible scaffolds for 3D cell culture and sustained drug release.

Self-Assembly Mechanism

The assembly is driven by a delicate balance of forces:[1]

• ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  - Stacking: Interactions between the fluorenyl rings (Fmoc) and the phenyl rings (Phe).

• Hydrogen Bonding: The Gly-Gly backbone forms intermolecular H-bonds, stabilizing

  -sheet-like structures.

• Hydrophobic Effect: Screening of the hydrophobic Fmoc/Phe groups from water drives fiber formation.

Protocol: Solvent-Switch Hydrogel Preparation

Objective: Create a stable, transparent hydrogel at 10 mg/mL (approx. 20 mM).

Materials:

• Fmoc-GGF-OH powder.

• DMSO (molecular biology grade).

• Phosphate Buffered Saline (PBS), pH 7.4.

Step-by-Step Procedure:

• Stock Solution Preparation:

  • Weigh 10 mg of Fmoc-GGF-OH.

  • Dissolve completely in 100

    L of DMSO. Vortex until clear. Note: Brief sonication (30 sec) may be required.

• Triggering Assembly:

  • Rapidly add 900 ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

    L of PBS (pH 7.4) to the DMSO solution.

  • Critical Step: Do not vortex vigorously after adding PBS. Mix gently by pipetting up and down 3-4 times.

• Maturation:

  • Leave the vial undisturbed at room temperature (

    ).

  • Observation: The solution will turn opaque/translucent within minutes and solidify into a gel within 1-2 hours.

• Rheological Characterization (Optional):

  • Perform a frequency sweep (0.1–10 Hz) at 1% strain. A storage modulus (

    ) significantly higher than the loss modulus ( ) confirms true gelation.

Part 4: Analytical Data & Troubleshooting

Comparative Data Table

Parameter	Fmoc-GGF-OH (Tripeptide Block)	Sequential Coupling (F+G+G)
Purity (Crude)	>95% (Typical)	80–85% (Risk of deletion/DKP)
Synthesis Time	1 Coupling Cycle (2 hrs)	3 Coupling Cycles (6+ hrs)
Solubility	High in DMSO/DMF	N/A (Resin bound)
Cost Efficiency	Higher upfront cost	Lower material cost, higher labor/purification cost

Troubleshooting Guide

• Issue: Incomplete Coupling in SPPS.

  • Cause: Steric hindrance of the bulky Fmoc-tripeptide.

  • Solution: Use HATU instead of HBTU/HOBt for higher activation efficiency. Double couple if necessary.

• Issue: Hydrogel Precipitation instead of Gelation.

  • Cause: Final pH is too low (protonating the C-terminal carboxylate, reducing solubility too much).

  • Solution: Adjust the PBS pH to 8.0 or add a small equivalent of NaOH (0.5 eq) to the water phase to ensure the C-terminus remains ionized (

    ), balancing the hydrophobicity.

Part 5: References

• BroadPharm. Fmoc-Gly-Gly-Phe-Gly-OH ADC Linker Properties. Retrieved from

• ChemicalBook. Fmoc-Gly-Gly-Phe-OH Chemical Properties and Uses. Retrieved from

• MedChemExpress. Cathepsin B Cleavable Linker Protocols. Retrieved from

• Jayawarna, V., et al. (2006). Nanostructured hydrogels for three-dimensional cell culture through self-assembly of fluorenylmethoxycarbonyl-dipeptides. Advanced Materials.[2][3][4]

• BenchChem. Dipeptide Building Blocks in Peptide Synthesis: Preventing DKP. Retrieved from

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Enzymatically Cleavable Linker Sequence Motifs for Bioconjugation [biosyn.com]
• 4. iphasebiosci.com [iphasebiosci.com]

Technical Notes & Optimization

HPLC purification optimization for peptides with Fmoc-Gly-Gly-Phe-OH

The following technical guide serves as a specialized support center for the HPLC purification of Fmoc-Gly-Gly-Phe-OH . It is designed for researchers requiring high-purity isolation of this specific hydrophobic tripeptide.

Status: Operational Lead Scientist: Senior Application Specialist Subject: Optimization, Troubleshooting, and Stability Protocols for Fmoc-Tripeptides

Module 1: Pre-Purification & Solubility (The Critical First Step)

Context: The most common failure mode for Fmoc-peptide purification is not the column, but the injection. Fmoc-Gly-Gly-Phe-OH possesses a distinct "amphipathic conflict": the C-terminal Phenylalanine and N-terminal Fmoc group are highly hydrophobic, while the Gly-Gly linker is flexible and polar. This often leads to aggregation or precipitation in aqueous mobile phases.

Q: My peptide crashes out when I mix it with the mobile phase. How do I prepare the sample for injection?

A: Do not dissolve this peptide in the mobile phase (water/acetonitrile). You must use a "strong" organic solvent that disrupts intermolecular hydrogen bonding and pi-pi stacking of the Fmoc groups.

Protocol: The "Co-Solvent" Injection Method

• Primary Dissolution: Dissolve the crude peptide in 100% DMF (Dimethylformamide) or DMSO (Dimethyl sulfoxide) .

  • Why? These dipolar aprotic solvents disrupt the aggregation caused by the Fmoc group.

  • Concentration: Aim for 50–100 mg/mL in this initial step.

• Dilution (The Check): Dilute this stock 1:1 with Acetonitrile (ACN) containing 0.1% TFA.

  • Warning: Do not dilute with water yet. Adding water to a high-concentration Fmoc-peptide solution often causes immediate gelation.

• Filtration: Pass through a 0.45 µm PTFE or Nylon filter . Never use cellulose acetate (Fmoc peptides may bind).

Q: Can I inject 100% DMSO/DMF onto my C18 column?

A: Yes, but with strict volume limits.

• The Risk: Large bolus injections of strong solvents distort peak shapes ("viscous fingering") and can cause the peptide to elute in the void volume.

• The Rule: Inject no more than 1-2% of the column volume if using 100% DMSO.

  • Example: On a standard 4.6 x 250 mm column (Vol ≈ 4 mL), inject max 40–80 µL.

Module 2: Method Development & Column Selection

Context: The separation of Fmoc-Gly-Gly-Phe-OH from its impurities (mainly the deletion sequence Fmoc-Gly-Phe-OH and the deprotected H-Gly-Gly-Phe-OH) requires a stationary phase that balances hydrophobic retention with steric selectivity.

Q: Which column chemistry is optimal for this tripeptide?

A: Use a C18 (Octadecyl) column with a pore size of 80–120 Å .

• Why C18? The Fmoc group and the Phenylalanine side chain require strong hydrophobic interaction for retention. C8 columns may not provide enough retention to separate the deletion sequence (Fmoc-Gly-Phe).

• Why 100 Å? Small peptides penetrate these pores easily, maximizing surface area interaction.

Q: What is the optimal Mobile Phase and Wavelength?

A:

Parameter	Setting/Reagent	Technical Rationale
Solvent A	Water + 0.1% TFA	TFA (Trifluoroacetic acid) protonates the C-terminal carboxyl group (keeping it neutral) to prevent peak tailing.
Solvent B	Acetonitrile + 0.1% TFA	ACN has lower viscosity than Methanol, keeping backpressure low during the gradient.
Wavelength 1	265 nm	Critical: This is the absorption max of the Fmoc group.[1] It is specific to your target and ignores non-Fmoc impurities.

| Wavelength 2 | 214 nm or 220 nm | Detects the peptide bonds. Use this to see all impurities. |

Q: How should I design the gradient?

A: Start with a standard scout, then optimize to a "Focused Gradient."

Step 1: Scouting Gradient

• 5% B to 95% B over 20 minutes.

• Result: Fmoc-Gly-Gly-Phe-OH is hydrophobic; expect elution around 40–50% B.

Step 2: Focused Purification Gradient (Example) If the peptide elutes at 45% B, flatten the gradient around this point.

• 0–2 min: 35% B (Load)

• 2–22 min: 35% B

  55% B (Shallow slope: 1% B/min)

• 22–25 min: 95% B (Wash)

Module 3: Troubleshooting & Impurity Identification

Context: You observe multiple peaks. Identifying which one is the product and which are the specific byproducts of Fmoc synthesis is crucial.

Q: I see a peak eluting before my main peak. What is it?

A: This is likely H-Gly-Gly-Phe-OH (Fmoc-cleaved species).

• Mechanism: Without the hydrophobic Fmoc group, the peptide is much more polar and elutes significantly earlier.

• Confirmation: Check the ratio of 265 nm / 214 nm absorbance. The Fmoc-cleaved peak will have strong signal at 214 nm but zero signal at 265 nm.

Q: I see a peak eluting immediately after or co-eluting with my main peak. What is it?

A: This is likely the deletion sequence Fmoc-Gly-Phe-OH .

• Mechanism: Removing a Glycine residue removes a polar peptide bond unit, making the deletion sequence slightly more hydrophobic relative to its size, or very similar in retention. This is the "Difficult Pair."

• Solution: Use a shallower gradient (0.5% B/min) or lower the temperature to 15°C to improve selectivity.

Q: My main peak is broad and tailing. Is the column dead?

A: Unlikely. This is usually a pH or Solubility issue .

• Check TFA: Ensure your mobile phase has 0.1% TFA.[1][2][3][4][5][6] If the C-terminal acid is deprotonated (pH > 3), it will interact with silanols, causing tailing.

• Check Load: You may be overloading the column.[7] Reduce injection volume by 50%.

Visualizing the Optimization Workflow

The following diagram illustrates the decision logic for purifying Fmoc-peptides, specifically addressing the solubility and separation loops.

Caption: Logical workflow for Fmoc-peptide purification, prioritizing solubility checks and iterative gradient optimization.

Module 4: Post-Purification & Stability

Context: You have successfully collected the peak. Mishandling now can ruin the sample.

Q: Can I leave the purified fractions in the fraction collector overnight?

A: No.

• Risk: While Fmoc is acid-stable (safe in TFA), the peptide bond is susceptible to slow hydrolysis in aqueous acid over time. Furthermore, slow evaporation of Acetonitrile can cause the hydrophobic peptide to precipitate in the tube, making recovery difficult.

• Action: Freeze fractions immediately in liquid nitrogen or a -80°C freezer, then lyophilize.

Q: My lyophilized powder is slightly yellow. Is it impure?

A: Possibly.

• Cause: A yellow tint often indicates residual dibenzofulvene (the byproduct of Fmoc cleavage) or trace solvent contaminants.

• Fix: Re-dissolve in a small amount of acetic acid and re-lyophilize, or perform an ether wash if the peptide is insoluble in ether.

References

• Sigma-Aldrich. HPLC Troubleshooting Guide: Peak Shape Issues and Solubility.

• Waters Corporation. Peptide Isolation and Purification: Method Development Considerations.

• Phenomenex. Purification of Fmoc-Amino Acids and Peptides using C18 Chromatography.

• ResearchGate (Community Verified). Stability of Fmoc protecting group in acidic HPLC mobile phases.

• Agilent Technologies. Optimizing Peptide Separations with TFA and Formic Acid.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. reddit.com [reddit.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. peptide.com [peptide.com]
• 5. researchgate.net [researchgate.net]
• 6. rsc.org [rsc.org]
• 7. HPLC: What to do in case of peaks being too broad? [mpl.loesungsfabrik.de]

incomplete Fmoc group removal from N-Fmoc-glycylglycyl-L-phenylalanine

Topic: Incomplete Fmoc Deprotection in Aggregation-Prone Sequences (Fmoc-Gly-Gly-Phe)

Diagnostic & Decision Matrix

User Guide: Before altering your synthesis protocol, use this flowchart to diagnose whether your issue is genuine incomplete deprotection (chemical accessibility) or a side-reaction (Diketopiperazine formation) masquerading as low yield.

Figure 1: Diagnostic logic for distinguishing between steric aggregation (incomplete removal) and chemical side-reactions (DKP) common in Gly-Gly sequences.

Technical Analysis: The "Why" Behind the Failure

Incomplete Fmoc removal in Fmoc-Gly-Gly-Phe is rarely due to the chemical stability of the Fmoc group itself. Instead, it is a physical phenomenon driven by the peptide sequence.

A. The Mechanism of Failure: Interchain Aggregation

Standard Fmoc removal relies on base-induced

-elimination.[1] However, Glycine (Gly) residues lack side chains. This absence allows the peptide backbone to rotate freely, facilitating the formation of strong interchain hydrogen bonds (beta-sheets) between growing peptide chains on the solid support.

• The Consequence: The peptide chains "clump" together (gelation), physically shielding the N-terminal Fmoc group from the deprotection reagent.

• The Observation: The resin may appear opaque or swollen incorrectly, and the reaction stalls despite extended time.

B. The "False" Failure: Diketopiperazine (DKP) Formation

If you are synthesizing towards Fmoc-Gly-Gly-Phe and notice low yields at the dipeptide stage (Fmoc-Gly-Phe-Resin), the Fmoc group is not "stuck"; the peptide has cleaved itself.

• Mechanism: Upon Fmoc removal of the second residue, the free amine performs a nucleophilic attack on the C-terminal ester linkage.

• Result: The dipeptide cyclizes into a diketopiperazine and falls off the resin.[1] This is critical to distinguish from incomplete deprotection.[2]

Validated Troubleshooting Protocols

Standard Safety: All steps involving Piperidine, DBU, or DMF must be performed in a fume hood. DBU is corrosive; Piperidine is toxic.

Protocol A: The "Super-Base" Method (DBU)

Use this when standard 20% Piperidine fails due to steric hindrance.

Rationale: 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) is a non-nucleophilic amidine base that is significantly stronger than piperidine, accelerating proton abstraction. However, because it is non-nucleophilic, it cannot scavenge the reactive dibenzofulvene (DBF) byproduct.[3][4] You must include a scavenger.

Component	Concentration	Role
DBU	2% (v/v)	Primary Base (Removes Fmoc)
Piperidine	2% - 5% (v/v)	Scavenger (Traps DBF)
DMF	Balance	Solvent

Step-by-Step:

• Wash: Wash resin 3x with DMF.[5][6]

• Deprotect: Add DBU/Piperidine cocktail (10 mL per gram of resin).

• Agitate: Shake for 5 minutes . Drain.

• Repeat: Add fresh cocktail. Shake for 10 minutes . Drain.

• Wash: Wash heavily (5x) with DMF to remove DBU traces (critical before coupling).

Critical Note: Do not use DBU if your peptide contains Aspartic Acid (Asp) later in the sequence, as it promotes Aspartimide formation.[4][5][7] For Gly-Gly-Phe, this is safe.

Protocol B: The "Structure-Breaker" Method (Chaotropic Salts)

Use this if Protocol A fails or if the resin shows visible aggregation (clumping).

Rationale: Chaotropic salts disrupt the hydrogen bonding network responsible for beta-sheet aggregation, resolubilizing the peptide chain and exposing the N-terminus.

Component	Concentration	Role
KSCN (Potassium Thiocyanate)	0.1 M	Chaotropic Agent (H-bond disruptor)
Piperidine	20% (v/v)	Base & Scavenger
DMF/NMP	Balance	Solvent (NMP is superior for aggregation)

Step-by-Step:

• Preparation: Dissolve 0.1M KSCN (or LiCl) in the deprotection mixture. Note: Salts dissolve slowly in organic solvents; sonication may be required.

• Temperature: If possible, perform the reaction at 45°C - 50°C (microwave or water bath).

• Deprotect: Treat resin for 2 x 10 minutes.

• Wash: Wash 3x with DMF, then 3x with DCM, then 3x with DMF to ensure salt removal.

Frequently Asked Questions (FAQs)

Q1: I see a peak at [M-Fmoc] but also a peak at [M-Fmoc + 53 Da]. What is this? A: This is likely a Dibenzofulvene-Piperidine adduct that has not been fully washed away, or potentially re-attached.[1] While rare in standard washing, ensure you perform at least 5 flow-washes after deprotection. If using DBU (Protocol A), this is less likely to appear as a stable adduct on the peptide itself, but thorough washing is required to prevent DBU from interfering with the next coupling.

Q2: Why not just extend the reaction time to 2 hours? A: Extended reaction times in base (Piperidine) can lead to side reactions, such as racemization of the C-terminal Phenylalanine (if anchored via an ester) or degradation of the resin linker. It is chemically safer to use a stronger condition (DBU) for a shorter time than a weak condition for a long time.

Q3: Can I use DBU for the entire synthesis? A: It is not recommended as a default. DBU is prone to promoting Aspartimide formation (in Asp-Gly sequences) and can cause epimerization in sensitive chiral amino acids (Cys, His). Use it only for "difficult" deprotection steps like Gly-Gly or Poly-Ala regions.

Q4: My mass spec shows the peptide is completely missing (Mass = 0). A: This is the hallmark of Diketopiperazine (DKP) formation .

• Cause: After removing Fmoc from the dipeptide (Fmoc-Gly-Phe-Resin), the N-terminal amine attacked the resin linker ester.

• Fix: You cannot "fix" this on the current batch. For the next batch, use 2-Chlorotrityl Chloride (2-CTC) resin . The bulky trityl group sterically hinders the attack, preventing DKP formation.[7] Alternatively, couple the Gly-Gly segment as a pre-formed dipeptide (Fmoc-Gly-Gly-OH).

References

• Wade, J. D., et al. (1991).[5][6] "DBU as an N-alpha-deprotecting reagent for the fluorenylmethoxycarbonyl group in continuous flow solid-phase peptide synthesis." Peptide Research, 4(3), 194–199.[6]

• Fields, G. B., & Fields, C. G. (1991). "Solvation effects in solid-phase peptide synthesis." Journal of the American Chemical Society, 113(11), 4202–4207.[6] (Establishes the efficacy of chaotropic salts and solvent choices).

• Gairí, M., et al. (1990). "Diketopiperazine formation in solid-phase peptide synthesis using p-alkoxybenzyl ester resins and Fmoc-amino acids." Tetrahedron Letters, 27(6), 743-746.[6] (Definitive guide on DKP mechanism).

• Sampson, W. R., et al. (1999). "The synthesis of 'difficult' peptides using 2-hydroxy-4-methoxybenzyl (Hmb) backbone protection."[1] Journal of Peptide Science. (Alternative strategy for aggregation).

Sources

• 1. chempep.com [chempep.com]
• 2. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 3. Thieme Chemistry Journals Awardees – Where Are They Now? Improved Fmoc Deprotection Methods for the Synthesis of Thioamide-Containing Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. peptide.com [peptide.com]
• 5. peptide.com [peptide.com]
• 6. renyi.hu [renyi.hu]
• 7. peptide.com [peptide.com]

Technical Support Center: Aggregation &amp; Solubility of Fmoc-Gly-Gly-Phe (Fmoc-GGF)

Topic: Aggregation issues of peptides containing N-Fmoc-glycylglycyl-L-phenylalanine Audience: Researchers, Scientists, and Drug Development Professionals

Core Technical Overview

Fmoc-Gly-Gly-Phe-OH (Fmoc-GGF) is a hydrophobic tripeptide derivative widely used as a cleavable linker in Antibody-Drug Conjugates (ADCs) and as a building block in supramolecular hydrogels. Its aggregation behavior is driven by a synergistic combination of

- stacking interactions between the fluorenyl rings and intermolecular hydrogen bonding along the peptide backbone (Gly-Gly segments).

While these forces enable self-assembly into useful nanostructures (nanofibers, hydrogels), they frequently cause experimental failure modes such as:

• Precipitation during synthesis or purification.[1]

• Column clogging during HPLC analysis.

• Uncontrolled gelation in aqueous buffers.

Troubleshooting Guide (Q&A)

Issue 1: Solubility & Stock Solution Preparation

Q: My Fmoc-GGF precipitates immediately upon addition of aqueous buffer. How do I prepare a stable stock solution for biological assays?

A: Direct dissolution in water is rarely successful due to the hydrophobicity of the Fmoc group and the phenylalanine residue. You must use a Solvent-Switch or Co-Solvent strategy.

• The Mechanism: Water promotes hydrophobic collapse and

  - stacking, leading to immediate precipitation. Organic solvents like DMSO or DMF solvate the aromatic rings, preventing stacking.

• Solution: Dissolve the peptide in 100% DMSO first.

  • Standard Stock: 50–100 mg/mL in DMSO (requires sonication).

  • For Biological Assays (ADC Linker Protocol): Use a verified co-solvent system to maintain solubility upon dilution.

  • See "Protocol A" below for the specific formulation.

Issue 2: Unwanted Gelation

Q: The peptide solution turns into a viscous gel during pH adjustment. How can I prevent this?

A: Gelation is pH-dependent.[2][3] Fmoc-peptides often exhibit apparent pKa shifts (up to pH ~6.5–9.0) due to supramolecular assembly.

• Cause: As the pH drops near the apparent pKa of the terminal carboxylate, the peptide protonates. This reduces electrostatic repulsion, allowing attractive forces (

  -stacking) to dominate, triggering rapid fibrillization and gelation.

• Prevention:

  • Maintain pH > 8.0 during manipulation if the solution must remain liquid.

  • Work at concentrations below the Critical Gelation Concentration (CGC) , typically < 0.5 wt% (approx. 5 mg/mL), unless gelation is desired.

  • Add chaotropic salts (e.g., LiCl) during synthesis steps to disrupt hydrogen bonding networks.

Issue 3: HPLC Analysis Artifacts

Q: I see broad tailing peaks or "ghost" peaks in my HPLC chromatograms. Is my peptide impure?

A: Not necessarily. This is a hallmark of on-column aggregation .

• Diagnosis: If the peak shape improves at higher temperatures (e.g., 50°C) or lower injection volumes, it is aggregation, not impurity.

• Fix:

  • Column: Use a C4 or Diphenyl column instead of C18 to reduce hydrophobic retention.

  • Mobile Phase: Ensure the organic phase (B) contains at least 0.1% TFA.

  • Temperature: Run the column at 40–50°C to thermodynamically disrupt aggregates.

  • Gradient: Start with a higher initial %B (e.g., 20-30%) to prevent the peptide from "sticking" at the inlet.

Visualizing the Aggregation Mechanism

The following diagram illustrates the molecular drivers of Fmoc-GGF self-assembly and the troubleshooting decision tree.

Caption: Mechanism of Fmoc-GGF self-assembly via non-covalent interactions and corresponding troubleshooting pathways.

Detailed Experimental Protocols

Protocol A: Solubilization for Biological Assays (ADC Linker Standard)

Use this protocol to create a stable, clear solution for in vitro testing without precipitation.

• Weighing: Weigh 1–5 mg of Fmoc-GGF-OH.

• Primary Solubilization: Add DMSO to 10% of the final target volume.

  • Action: Sonicate for 30–60 seconds until fully dissolved. The solution must be clear.

• Co-Solvent Addition (Sequential):

  • Add PEG300 (40% of final volume). Vortex.

  • Add Tween-80 (5% of final volume). Vortex.

  • Add Saline or PBS (45% of final volume). Vortex immediately.

• Result: A clear solution stable at ≥ 6 mg/mL.

Protocol B: Controlled Hydrogel Formation (pH Switch Method)

Use this protocol if your goal is to create a hydrogel for material science applications.

• Preparation: Suspend Fmoc-GGF in water at 10 mg/mL (approx. 1 wt%).

• Dissolution (High pH): Add 0.5 M NaOH dropwise while vortexing until the solution becomes clear.

  • Note: The pH will be approx. 10–11. Avoid prolonged exposure to prevent Fmoc cleavage.[4]

• Triggering Gelation: Slowly add 0.1 M HCl or Glucono-

  -lactone (GdL) to lower the pH.

  • Target pH: 4.0 – 6.0.

  • Observation: The solution will become cloudy (fibril nucleation) and then set into a self-supporting gel within minutes to hours.

Quantitative Data Reference

Parameter	Value / Behavior	Notes
Molecular Weight	486.52 g/mol
Solubility (DMSO)	≥ 100 mg/mL	Requires sonication; hygroscopic DMSO reduces solubility.[1][5]
Solubility (Water)	Insoluble	Forms aggregates/precipitates at neutral pH.
Critical Gelation Conc. (CGC)	~0.5 – 1.0 wt%	Estimated based on Fmoc-FF/Fmoc-peptide class behavior.[6]
Apparent pKa	Shifted (approx. 6.0 – 9.0)	Theoretical pKa of C-term is ~3.5, but assembly shifts this significantly higher.[2][3]
Storage (Solid)	-20°C (2 years)	Protect from light and moisture.
Storage (Solution)	-80°C (6 months)	Avoid freeze-thaw cycles.

References

• MedChemExpress. Fmoc-Gly-Gly-Phe-OH Product Information & Solubility Protocols. Retrieved from

• Tang, C., et al. (2009). Fmoc-diphenylalanine self-assembly mechanism induces apparent pKa shifts.[3] Langmuir.[7] Retrieved from

• BenchChem. Addressing solubility issues of Fmoc-Gly-DL-Ala in synthesis. Retrieved from

• Fleming, S., & Ulijn, R. V. (2014).Design of nanostructures based on aromatic peptide amphiphiles. Chemical Society Reviews. (Contextual grounding for Fmoc-peptide assembly mechanisms).

• Smith, A. M., et al. (2008).Fmoc-Diphenylalanine Self Assembles to a Hydrogel via a Novel Architecture Based on

  - Interlocked -Sheets.[6] Advanced Materials. (Foundational mechanism for Fmoc-stacking).[8]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Fmoc-diphenylalanine self-assembly mechanism induces apparent pKa shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. iris.unina.it [iris.unina.it]
• 7. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 8. centaur.reading.ac.uk [centaur.reading.ac.uk]

strategies to minimize impurities in N-Fmoc-glycylglycyl-L-phenylalanine synthesis

Technical Support Center: Fmoc-Gly-Gly-Phe-OH Synthesis Optimization

Subject: Strategies to Minimize Impurities in N-Fmoc-glycylglycyl-L-phenylalanine Synthesis Ticket ID: #SPPS-GGF-001 Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary

Synthesizing Fmoc-Gly-Gly-Phe-OH presents a deceptive challenge. While the sequence appears simple, it harbors a specific "molecular trap" at the dipeptide stage: Diketopiperazine (DKP) formation .

In standard SPPS (Solid Phase Peptide Synthesis), the removal of the Fmoc group from the second residue (Glycine) exposes a primary amine that can back-bite the C-terminal ester linkage. This cyclization releases the dipeptide (as a DKP) from the resin, resulting in massive yield loss and deletion impurities (missing Gly-Phe sequences).

This guide provides a self-validating workflow to bypass this mechanism and ensure high-purity synthesis.

Part 1: The Critical Failure Mode (DKP Formation)

To solve the impurity profile, we must first visualize the enemy. The diagram below details the mechanism where the standard protocol fails.

Figure 1: Mechanism of Diketopiperazine (DKP) formation.[1][2][3][4] The free amine of Glycine attacks the ester linkage, cleaving the peptide from the resin before the third amino acid can be coupled.

Part 2: Troubleshooting Guide & FAQs

Q1: My crude yield is extremely low, but the resin weight didn't change much. Where is my peptide?

Diagnosis: You are likely experiencing "Traceless" DKP formation.[1] The Science: When DKP forms, the dipeptide cleaves itself off the resin and is washed away in the filtrate during the deprotection or washing steps.[1] The resin remains, but it is now a "dead" hydroxyl-resin. The Fix:

• Switch Resin: Move from Wang resin (ester linkage, high DKP risk) to 2-Chlorotrityl Chloride (2-CTC) resin . The bulky trityl group sterically hinders the back-biting attack.

• Optimized Deprotection: Replace standard 20% Piperidine with 5% Piperazine + 2% DBU in NMP . This cocktail removes Fmoc rapidly without promoting DKP formation as aggressively as piperidine [1].

Q2: I see a "Fmoc-Gly-Phe" deletion sequence in my Mass Spec. Is my coupling inefficient?

Diagnosis: This is likely not a coupling issue, but a DKP artifact or premature cleavage. The Science: If the third residue (Gly) couples slowly, the dipeptide (Gly-Phe) has more time to cyclize. However, if you see linear Fmoc-Gly-Phe, it suggests incomplete deprotection of the third residue or termination. The Fix (The "Golden" Protocol): Use Segment Condensation . Instead of coupling Gly then Gly, couple the pre-formed dipeptide Fmoc-Gly-Gly-OH directly to the Phe-Resin.

• Why? This completely skips the dangerous H-Gly-Phe-Resin intermediate stage. You go from Phe-Resin → Fmoc-Gly-Gly-Phe-Resin in one step.

Q3: Are there specific impurities related to the Phenylalanine (Phe) loading?

Diagnosis: Racemization of the C-terminal Phe. The Science: If you are loading Fmoc-Phe-OH onto a functionalized resin (like Rink Amide or Wang) using strong activation (e.g., HATU/DIEA), the C-terminal cysteine is prone to racemization (L-Phe → D-Phe). The Fix:

• Loading: Use "symmetric anhydride" method (DIC/DCM) without base for the first amino acid loading on Wang resin.

• 2-CTC Resin: Loading on 2-CTC is done with DIEA but is generally racemization-free due to the mild SN1 reaction mechanism.

Part 3: Optimized Experimental Protocols

Strategy A: The "Dipeptide Bypass" (Recommended)

Best for: Maximum purity, zero DKP risk.

Step	Reagent/Parameter	Duration	Notes
1. Resin Loading	2-CTC Resin + Fmoc-Phe-OH (1.2 eq) + DIEA (4 eq) in DCM	2 h	Load Phe first. Capping with MeOH/DIEA required after.[5]
2. Fmoc Removal	20% Piperidine in DMF	2 x 5 min	Standard deprotection is safe here (no DKP risk yet).
3. Coupling	Fmoc-Gly-Gly-OH (3 eq) + DIC (3 eq) + Oxyma (3 eq)	1 h	CRITICAL: Couples the Gly-Gly unit as a block.
4. Final Deprotection	20% Piperidine in DMF	2 x 5 min	Removes N-terminal Fmoc.
5. Cleavage	95% TFA / 2.5% TIS / 2.5% H2O	2 h	Standard cleavage cocktail.

Strategy B: Stepwise Synthesis (If Dipeptide unavailable)

Best for: Standard automated synthesizers.

Step	Reagent/Parameter	Duration	Notes
1. Resin	2-CTC Resin	-	Mandatory. Do not use Wang.[1]
2. Coupling 1	Fmoc-Gly-OH + Activation	Standard	Couple first Gly to Phe-Resin.
3. Critical Deprotection	5% Piperazine / 2% DBU / NMP	2 x 3 min	Short contact time is crucial to prevent DKP [2].
4. Coupling 2	Fmoc-Gly-OH (4 eq) + HATU (4 eq) + DIEA (8 eq)	Double Couple	Maximize speed to cover the free amine quickly.

Part 4: Comparative Analysis of Strategies

Figure 2: Strategic comparison. Path B (Green) eliminates the DKP risk by coupling the Gly-Gly unit intact, bypassing the unstable dipeptide intermediate found in Path A.

References

• Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide. ACS Omega. (2022). Identifies DKP mechanisms and solvent effects.

• Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation. ACS Omega. (2022). Validates the use of DBU/Piperazine cocktails.[1][2]

• Fmoc Solid Phase Peptide Synthesis: Side Reactions. ChemPep. Detailed overview of DKP and aspartimide formation risks.

• Strategies to Mitigate Diketopiperazine (DKP) Formation. BenchChem Technical Support. Protocols for resin selection and deprotection optimization.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Understanding diketopiperazine formation mechanism and control strategies during solid phase peptide synthesis of peptide: Impact of solvent, peptide sequence, storage conditions and stabilizer additives - American Chemical Society [acs.digitellinc.com]
• 5. chemistry.du.ac.in [chemistry.du.ac.in]

Reference Data & Comparative Studies

A Senior Application Scientist's Comparative Guide to the Purity Analysis of N-Fmoc-glycylglycyl-L-phenylalanine by Reverse-Phase HPLC

For researchers, scientists, and drug development professionals vested in solid-phase peptide synthesis (SPPS), the integrity of the final product is paramount. The purity of a synthetic peptide, such as N-Fmoc-glycylglycyl-L-phenylalanine, dictates its suitability for downstream applications, directly influencing experimental outcomes and therapeutic efficacy. This guide provides an in-depth, objective comparison of reverse-phase high-performance liquid chromatography (RP-HPLC) methodologies for purity analysis and contextualizes its performance against alternative analytical technologies.

The Foundational Principle: Why RP-HPLC Dominates Peptide Analysis

Reverse-phase HPLC is the cornerstone of peptide analysis and purification for a fundamental reason: it separates molecules based on their hydrophobicity.[1][2][3] The stationary phase, typically silica chemically modified with C18 alkyl chains, presents a non-polar surface. The peptide sample is loaded in a polar mobile phase (primarily aqueous), and a gradient of increasing organic solvent (like acetonitrile) is applied. Peptides with greater hydrophobicity will interact more strongly with the C18 stationary phase and thus elute later, allowing for separation.[2][4]

N-Fmoc-glycylglycyl-L-phenylalanine possesses distinct hydrophobic regions—the large, aromatic fluorenylmethyloxycarbonyl (Fmoc) group and the phenylalanine residue's benzyl side chain—making it an ideal candidate for RP-HPLC.[5][6][7] To ensure sharp, symmetrical peaks, an ion-pairing agent such as trifluoroacetic acid (TFA) is almost universally added to the mobile phase.[8] TFA forms an ion pair with the positively charged residues of the peptide at low pH, neutralizing the charge and masking interactions with residual silanol groups on the stationary phase, which improves peak shape and resolution.[1][9]

Experimental Protocol: A Self-Validating RP-HPLC Methodology

A robust analytical method must be reproducible and provide the necessary resolution to distinguish the main peptide from closely related impurities. Here, we present two detailed protocols: a rapid screening method for routine checks and a high-resolution method for in-depth impurity profiling.

Sample Preparation

• Dissolution: Accurately weigh and dissolve the N-Fmoc-glycylglycyl-L-phenylalanine sample in a 1:1 (v/v) mixture of acetonitrile and deionized water to a final concentration of 1 mg/mL. The organic solvent is crucial for solubilizing the highly hydrophobic Fmoc group.

• Filtration: Filter the solution through a 0.45 µm syringe filter to remove any particulate matter that could obstruct the HPLC system.

Instrumentation and Conditions

• System: A standard HPLC system equipped with a quaternary pump, autosampler, column thermostat, and UV/Vis or Diode Array Detector (DAD).

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size). A smaller particle size (e.g., 3.5 µm) can provide higher efficiency.

• Mobile Phase A: 0.1% (v/v) TFA in HPLC-grade water.[10]

• Mobile Phase B: 0.1% (v/v) TFA in HPLC-grade acetonitrile.[10]

• Detection: Primary wavelength at 220 nm for the peptide backbone. A secondary wavelength at 254 nm or 275 nm can be monitored for the Fmoc and phenylalanine aromatic rings.[11][12]

Chromatographic Methods

Parameter	Method A: Rapid Screening	Method B: High-Resolution
Flow Rate	1.0 mL/min	1.0 mL/min
Column Temp.	30 °C	40 °C
Injection Vol.	10 µL	10 µL
Time (min)	% Mobile Phase B	% Mobile Phase B
0.0	30	40
15.0	90	70
16.0	90	90
17.0	30	30
20.0	30	30

Causality Behind Choices:

• Method A employs a steep gradient, allowing for a quick estimation of purity, ideal for monitoring the progress of a synthesis or for high-throughput screening.

• Method B utilizes a shallower gradient and slightly elevated temperature. The slower increase in organic solvent concentration provides more time for closely-eluting impurities (e.g., deletion sequences or diastereomers) to resolve from the main peak. The higher temperature reduces mobile phase viscosity and can improve peak shape.[10]

Workflow Visualization

The following diagram illustrates the logical flow of the RP-HPLC purity analysis process.

RP-HPLC workflow from sample to result.

Comparative Analysis: HPLC vs. Alternative Technologies

While RP-HPLC is the workhorse, a comprehensive purity assessment often benefits from orthogonal or higher-performance techniques. The choice of method should be dictated by the analytical goal, whether it is routine quality control or exhaustive characterization for regulatory submission.

Technique	Principle	Speed	Resolution	Sensitivity	Impurity Identification
RP-HPLC	Hydrophobic Interaction	Standard	Good	Good	No (Retention Time Only)
UPLC/UHPLC	Hydrophobic Interaction (sub-2µm particles, high pressure)	Very Fast	Excellent	Excellent	No (Retention Time Only)
LC-MS	Hydrophobic Interaction + Mass-to-Charge Ratio	Standard to Fast	Good to Excellent	Superior	Yes (Mass-based)
Capillary Electrophoresis (CE)	Charge-to-Size Ratio	Fast	Excellent	Good (UV), Superior (MS)	Orthogonal Separation

Ultra-High-Performance Liquid Chromatography (UPLC/UHPLC)

UPLC operates on the same principles as HPLC but utilizes columns packed with sub-2 µm particles. This requires instrumentation capable of handling much higher backpressures (up to 15,000 psi).[13] The result is a dramatic increase in separation efficiency, leading to sharper peaks, better resolution, and significantly faster analysis times.[14][15][16] For a complex peptide mixture, UPLC can resolve impurities that might co-elute as a single shoulder peak in a standard HPLC run.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is the gold standard for impurity profiling. By coupling an HPLC or UPLC system to a mass spectrometer, one can obtain the mass-to-charge ratio of the main peptide and every separated impurity.[17] This is a critical capability, as it allows for the presumptive identification of impurities, such as deletion sequences (missing amino acids), protecting group remnants, or products of side reactions.[18][19][20] This moves beyond simple purity percentage to a deeper understanding of the product's quality.

Capillary Electrophoresis (CE)

CE offers a truly orthogonal separation mechanism to HPLC.[21][22] Separation is based on the electrophoretic mobility of analytes in an electric field, which is dependent on their charge-to-size ratio.[22][23] This makes CE exceptionally powerful for separating species that are chromatographically similar but differ in charge, such as deamidation products. When coupled with MS, CE-MS is a potent tool for characterizing complex peptide samples.[24]

Interpreting the Data: A Comparative Purity Assessment

The choice of analytical method can directly influence the reported purity value. A higher-resolution technique may reveal impurities previously hidden within the main peak.

Table: Representative Purity Data for a Single Batch of N-Fmoc-glycylglycyl-L-phenylalanine

Analytical Method	Main Peak Area %	Number of Impurities Detected (>0.05%)	Key Observation
HPLC (Method A)	98.5%	3	Fast, suitable for routine QC.
HPLC (Method B)	98.2%	5	Shallower gradient resolved two additional minor impurities.
UPLC	98.1%	6	Higher efficiency revealed another low-level impurity.
LC-MS	98.1% (by UV)	6	Confirmed UPLC data and provided mass identification for all impurities.

Senior Scientist's Insight: The data illustrates that a "purity" value is method-dependent. While Method A suggests a purity of 98.5%, the more rigorous UPLC and LC-MS analyses indicate a value closer to 98.1% and provide a more accurate impurity profile. For research purposes, HPLC may suffice, but for drug development and regulatory filings, higher-resolution and mass-based identification are indispensable.

Decision Framework for Method Selection

Choosing the right analytical tool is a strategic decision based on the specific requirements of the project at hand.

Decision tree for selecting the appropriate analytical method.

Conclusion

The purity analysis of N-Fmoc-glycylglycyl-L-phenylalanine by reverse-phase HPLC is a robust, reliable, and indispensable technique. It provides the foundational data for quality assessment in any laboratory working with synthetic peptides. However, as this guide demonstrates, scientific integrity demands an understanding of the method's limitations. For a complete and trustworthy characterization, especially in a drug development context, RP-HPLC should be complemented by higher-resolution techniques like UPLC and, crucially, mass spectrometry for definitive impurity identification. The ultimate goal is not merely to generate a purity number, but to build a comprehensive analytical dossier that ensures the quality, safety, and efficacy of the peptide product.

References

• Waters Corporation. (n.d.). Biotherapeutic Peptide Mass Confirmation and Impurity Profiling on a SmartMS Enabled BioAccord LC-MS System. Waters.
• Unknown. (n.d.). LC-MS/MS Strategies for Impurity profiling of Peptide API and the Identification of Peptide API Related Isomeric Impurities.
• Int J Pharm Chem Anal. (n.d.). Overview on capillary electrophoresis with mass spectrometry: Application in peptide analysis and proteomics.
• Waters Corporation. (n.d.). LC-UV-MS-based Synthetic Peptide Identification and Impurity Profiling Using the ACQUITY QDa Detector with ProMass Software. Waters.
• ResearchGate. (n.d.). Capillary Electrophoresis of Peptides | Request PDF.
• Springer Nature. (n.d.). Separation of Peptides by Capillary Electrophoresis.
• PMC. (n.d.). HPLC Analysis and Purification of Peptides.
• Unknown. (n.d.). A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC.
• Biotage. (2023, February 6). How to choose an ion pairing agent to improve your peptide purification.
• BenchChem. (n.d.). A Comparative Guide to HPLC Analysis for Purity Confirmation of Fmoc-Orn(Boc)-OH.
• Unknown. (n.d.). Capillary Electrophoresis Electrospray Ionization Mass Spectrometry Of Amino Acids, Peptides.
• Analytical Methods (RSC Publishing). (n.d.). Preparative capillary electrophoresis (CE) fractionation of protein digests improves protein and peptide identification in bottom-up proteomics.
• LabMal. (2023, June 21). UHPLC is the future for Peptide Mapping: Here's why!.
• Thermo Fisher Scientific. (n.d.). HPLC Ion Pair Reagents.
• Waters Corporation. (n.d.). Evaluating HPLC, UHPLC, and UPLC System Performance Using a Reversed-Phase Method for Peptides.
• LCGC International. (2023, July 6). Breakthrough Method for Peptide Purity Analysis: Gas Chromatography–Isotope Dilution Infrared Spectrometry Takes Center Stage.
• Agilent. (2024, September 25). LC/MS Based Characterization of GLP-1 Therapeutic Peptide Liraglutide and Impurities.
• American Laboratory. (2010, February 1). The Missing Link Between HPLC and UPLC Technology.
• RJPT. (2019, October 24). A Review on Comparative study of HPLC and UPLC.
• ACS Publications. (2022, December 8). Acetic Acid Ion Pairing Additive for Reversed-Phase HPLC Improves Detection Sensitivity in Bottom-up Proteomics Compared to Formic Acid.
• Queen's University Belfast Research Portal. (2017, May 15). LC-MS/MS Identification of Impurities Present in Synthetic Peptide Drugs.
• Phenomenex. (n.d.). HPLC Enantioseparation of N-FMOC α-Amino Acids Using Lux Polysaccharide-Based Chiral Stationary Phases.
• Chromatography Today. (n.d.). HPLC vs UPLC - What's the Difference?.
• Gilson. (n.d.). Chromatography and Detection Methods for Peptide Purification. Learning Hub.
• Mtoz Biolabs. (n.d.). Comparison of Peptide Content Determination Methods.
• AltaBioscience. (n.d.). Peptide Purification and Product Analysis.
• ResolveMass Laboratories Inc. (2025, July 22). Peptide Characterization Techniques and Applications.
• Unknown. (n.d.). HPLC of Peptides and Proteins.
• Mtoz Biolabs. (n.d.). Detection of Peptide Purity by RP-HPLC and Mass Spectrometry.
• Google Patents. (n.d.). CN103373940B - Novel process for synthesizing N-FMOC-amino acid crude product of non-active side chain.
• Creative Proteomics. (n.d.). RP-HPLC Peptide Purity Analysis.
• ResearchGate. (n.d.). (a) The chemical formulae of Fmoc chloride, L-phenylalanine,....
• The Fundamentals of Biochemistry: Interactive Tutorials. (n.d.). Hydrophobicity Scales | Appendix.
• Google Patents. (n.d.). CN103373940A - Novel process for synthesizing N-FMOC-amino acid crude product of non-active side chain.
• SIELC Technologies. (2018, February 16). Separation of L-Phenylalanine on Newcrom R1 HPLC column.
• Bachem. (n.d.). Peptide Purification Process & Methods: An Overview.
• Alfa Chemistry. (n.d.). Hydrophobicity Index Table of Common Amino Acids.
• PubMed. (1979). Determination of phenylalanine in serum using reversed-phase liquid chromatography and fluorescence detection. J Chromatogr, 164(3), 355-62.

Sources

• 1. HPLC Analysis and Purification of Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. renyi.hu [renyi.hu]
• 3. Detection of Peptide Purity by RP-HPLC and Mass Spectrometry | MtoZ Biolabs [mtoz-biolabs.com]
• 4. bachem.com [bachem.com]
• 5. researchgate.net [researchgate.net]
• 6. Hydrophobicity Scales | Appendix | The Fundamentals of Biochemistry: Interactive Tutorials | Colorado State University [bc401.bmb.colostate.edu]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. HPLC Ion Pair Reagents | Thermo Fisher Scientific [thermofisher.com]
• 9. hplc.eu [hplc.eu]
• 10. benchchem.com [benchchem.com]
• 11. Peptide Purification and Product Analysis | AltaBioscience [altabioscience.com]
• 12. RP-HPLC Peptide Purity Analysis - Creative Proteomics [creative-proteomics.com]
• 13. chromatographytoday.com [chromatographytoday.com]
• 14. labmal.com [labmal.com]
• 15. waters.com [waters.com]
• 16. rjptonline.org [rjptonline.org]
• 17. waters.com [waters.com]
• 18. enovatia.com [enovatia.com]
• 19. agilent.com [agilent.com]
• 20. pure.qub.ac.uk [pure.qub.ac.uk]
• 21. Separation of Peptides by Capillary Electrophoresis | Springer Nature Experiments [experiments.springernature.com]
• 22. ba333.free.fr [ba333.free.fr]
• 23. researchgate.net [researchgate.net]
• 24. Overview on capillary electrophoresis with mass spectrometry: Application in peptide analysis and proteomics - Int J Pharm Chem Anal [ijpca.org]

Technical Guide: Mass Spectrometry Analysis of N-Fmoc-glycylglycyl-L-phenylalanine

[1]

Executive Summary & Molecule Profile

N-Fmoc-glycylglycyl-L-phenylalanine (Fmoc-GGF) is a critical tripeptide intermediate used extensively in solid-phase peptide synthesis (SPPS) and as a low-molecular-weight hydrogelator in biomaterials research.[1]

Accurate mass spectrometry (MS) analysis of this molecule presents a specific "small-molecule" challenge. With a molecular weight of 501.53 Da , it sits in a transitional zone where it is too large for standard GC-MS but small enough that Matrix-Assisted Laser Desorption/Ionization (MALDI) matrix clusters can obscure the signal.[1]

This guide compares the two dominant ionization strategies—ESI-LCMS (Electrospray Ionization) and MALDI-TOF —and provides a validated protocol for structural confirmation.[1]

Analyte Specifications

Property	Value	Notes
Formula	C₂₈H₂₇N₃O₆
Monoisotopic Mass	501.1900 Da	Target [M+H]⁺ = 502.197
Solubility	DMSO, DMF	Hydrophobic due to Fmoc and Phe residues.[1][2][3][4] Poor water solubility.
Key Structural Feature	Fmoc Group	Labile in base; generates characteristic fragment ions (m/z 178, 165).[1]

Comparative Analysis: ESI-MS vs. MALDI-TOF[1][5]

For a researcher characterizing Fmoc-GGF, the choice of ionization method dictates the quality of the data. While MALDI is faster, ESI is scientifically superior for this specific analyte due to mass range interference.

Method 1: ESI-LCMS (Recommended)

Mechanism: Soft ionization from liquid phase, coupled with chromatographic separation.[1]

• Pros:

  • No Matrix Noise: The background is clean in the 100–1000 m/z range, allowing clear detection of the [M+H]⁺ ion at 502.2 Da.

  • Separation of Impurities: LC coupling separates the target from "deletion sequences" (e.g., Fmoc-Gly-Phe) or free Fmoc-OH.[1]

  • Softness: Preserves the labile Fmoc group if source parameters (cone voltage) are optimized.

• Cons: Requires solubility in LC-compatible solvents (ACN/Water); Fmoc-GGF can precipitate in high water content.[1]

Method 2: MALDI-TOF (Alternative)

Mechanism: Laser desorption using a crystalline matrix (e.g., CHCA, DHB).[1]

• Pros: High throughput; tolerates salts better than ESI.

• Cons (Critical):

  • Matrix Interference: Common matrices like CHCA produce dense cluster ions in the 0–600 Da range. The Fmoc-GGF peak (502 Da) often overlaps with matrix dimers (e.g., [2M+H]⁺ of matrix), making quantification impossible.[1]

  • In-Source Decay: The laser energy can cause premature cleavage of the Fmoc group, leading to confusing spectra.

Decision Matrix

Feature	ESI-LCMS (Q-TOF/Orbitrap)	MALDI-TOF
Low Mass Clarity (<600 Da)	Superior (Clean baseline)	Poor (Matrix clusters obscure signal)
Purity Assessment	High (LC peak integration)	Low (Qualitative only)
Sample Prep Time	Medium (15 mins)	Fast (5 mins)
Structural ID (MS/MS)	Excellent (CID fragmentation)	Good (PSD/LIFT), but precursor selection is difficult

Validated Experimental Protocol: ESI-LCMS

This protocol is designed to validate the identity of Fmoc-GGF while preventing the common pitfall of on-column precipitation.

Reagents

• Solvent A: Water + 0.1% Formic Acid (FA).[1][5]

• Solvent B: Acetonitrile (ACN) + 0.1% Formic Acid.[1]

• Diluent: 50:50 ACN:Water. Note: Do not dissolve Fmoc-GGF in pure water.[1]

Step-by-Step Methodology

• Stock Preparation:

  • Dissolve 1 mg Fmoc-GGF in 1 mL DMSO (Stock: 1 mg/mL).

  • Reasoning: The hydrophobic Phenylalanine and Fmoc groups require a strong organic solvent.

• Working Solution:

  • Dilute Stock 1:100 into 50:50 ACN:Water . Final conc: 10 µg/mL.

  • Check: Ensure the solution is clear. If cloudy, increase ACN content to 70%.

• LC Conditions (Reverse Phase):

  • Column: C18 (e.g., 2.1 x 50 mm, 1.7 µm).

  • Gradient:

    • 0–1 min: 5% B (Divert to waste to remove salts).[1]

    • 1–6 min: 5% → 95% B (Linear gradient).[1]

    • 6–8 min: 95% B (Wash hydrophobic aggregates).[1]

  • Flow Rate: 0.4 mL/min.

• MS Parameters (Positive Mode):

  • Capillary Voltage: 3.0 kV.

  • Cone Voltage: 20 V (Keep low to prevent in-source Fmoc loss).

  • Scan Range: m/z 100 – 1000.

Workflow Diagram

The following diagram illustrates the decision logic and workflow for characterizing this peptide.

Figure 1: Analytical workflow emphasizing the solvent system and ionization choice.

Data Interpretation & Fragmentation Patterns[7]

When analyzing Fmoc-GGF, you must look for specific diagnostic ions.[1] The Fmoc group introduces a unique fragmentation pathway that differs from standard peptides.

Primary Signals (ESI+)[1]

• [M+H]⁺: 502.2 m/z (Base peak).[1]

• [M+Na]⁺: 524.2 m/z (Common adduct, especially if glass vials are used).[1]

• [2M+H]⁺: 1003.4 m/z (Dimer, often seen in high concentrations due to self-assembly properties).[1]

MS/MS Fragmentation (CID)

Upon collision-induced dissociation (CID), the molecule breaks down at the amide bonds (b/y ions) and the Fmoc linker.[1]

• Fmoc Cleavage (Diagnostic):

  • m/z 179.1: Dibenzofulvene cation (Fmoc characteristic fragment).[1]

  • Loss of 222 Da: Transition from [M+H]⁺ (502) → [Gly-Gly-Phe+H]⁺ (280).[1] This confirms the N-terminus is protected.

• Peptide Backbone:

  • y₁ ion (Phe): m/z 166.1.[1]

  • b₂ ion (Fmoc-Gly-Gly): m/z 353.1.[1]

Fragmentation Pathway Diagram

This diagram visualizes the structural breakdown of the molecule in the mass spectrometer.

Figure 2: CID fragmentation pathway showing characteristic Fmoc loss and backbone cleavage.[1]

Troubleshooting & Self-Validation

To ensure scientific integrity, perform these self-validating checks:

• The "Blank" Check: Run a solvent blank (50:50 ACN:Water) before the sample. If you see m/z 502, your column has carryover (common with hydrophobic Fmoc peptides). Remedy: Run a sawtooth gradient wash (5% to 95% B, 3 cycles).

• The "Adduct" Check: If [M+Na]⁺ (524) > [M+H]⁺ (502), your solvents are contaminated with salt, or the source temperature is too low to desolvate clusters.

• Fmoc Stability: If you observe a large peak at m/z 280 (GGF) in the MS1 scan (without fragmentation), your Fmoc group is degrading. Check if your solvent contains primary amines or if the pH is > 8.

References

• MedChemExpress. Fmoc-Gly-Gly-Phe-OH Product Datasheet & Properties.[1] Retrieved from [1]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 93124, Fmoc-Gly-OH (Reference for Fmoc fragmentation).[1] Retrieved from [1]

• Sigma-Aldrich. Fmoc-Gly-Gly-Gly-OH Product Information (Structural Analog). Retrieved from [1]

• Paolini, L. et al. Self-Supporting Hydrogels Based on Fmoc-Derivatized Cationic Hexapeptides.[1] (Discusses ESI-MS conditions for Fmoc-peptides). Int. J. Mol. Sci. 2021.[6] Retrieved from [1]

Sources

• 1. Buy Fmoc-ggfg-OH [smolecule.com]
• 2. Fmoc-Gly-OH | C17H15NO4 | CID 93124 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. iris.cnr.it [iris.cnr.it]
• 5. Self-Supporting Hydrogels Based on Fmoc-Derivatized Cationic Hexapeptides for Potential Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. OhioLINK ETD: Guan, Shanshan [etd.ohiolink.edu]

A Researcher's Guide to the Structural Elucidation of N-Fmoc-glycylglycyl-L-phenylalanine: A Comparative Analysis Centered on ¹H NMR Spectroscopy

In the landscape of drug development and biochemical research, the unambiguous structural verification of synthetic peptides is a cornerstone of scientific rigor. Peptides, with their intricate three-dimensional structures, demand a multi-faceted analytical approach to confirm identity, purity, and conformation. This guide provides an in-depth analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of the tripeptide N-Fmoc-glycylglycyl-L-phenylalanine, a common intermediate in peptide synthesis.

We will dissect the predicted ¹H NMR spectrum, explaining the causality behind the chemical shifts and coupling patterns of each proton. Furthermore, this guide will objectively compare the utility of NMR with orthogonal techniques such as High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS), providing researchers with a holistic framework for peptide characterization.

The Molecular Blueprint: N-Fmoc-glycylglycyl-L-phenylalanine

Before delving into the spectrum, understanding the molecule's structure is paramount. The tripeptide consists of a 9-fluorenylmethyloxycarbonyl (Fmoc) protecting group at the N-terminus, followed by two glycine residues, and a C-terminal L-phenylalanine. Each proton within this structure resides in a unique electronic environment, which forms the basis of its NMR signature.

Caption: Structure of N-Fmoc-glycylglycyl-L-phenylalanine with key proton groups.

Dissecting the ¹H NMR Spectrum: A Predicted Analysis

A ¹H NMR spectrum provides a wealth of structural information through four key parameters: the number of signals, their chemical shift (δ), the integration (area under the signal), and the splitting pattern (multiplicity).[1][2] For a molecule of this complexity, a high-field NMR spectrometer (≥400 MHz) is recommended, and using a solvent like DMSO-d₆ is crucial for observing the exchangeable amide (NH) and carboxylic acid (OH) protons.

The following is a detailed interpretation of the predicted ¹H NMR spectrum.

Proton Label	Residue/Group	Predicted δ (ppm)	Multiplicity	Integration	Rationale for Assignment
Fmoc Aromatics	Fmoc	7.60 - 7.90	Multiplet (m)	4H	Protons on the fluorenyl ring are significantly deshielded due to the aromatic ring currents and proximity to the carbonyl group. Data for Fmoc-protected amino acids show these signals in this downfield region.[3]
Fmoc Aromatics	Fmoc	7.30 - 7.45	Multiplet (m)	4H	The remaining four protons of the fluorenyl system, slightly more shielded than their counterparts.[3]
Phe Aromatics	Phenylalanine	7.15 - 7.30	Multiplet (m)	5H	The five protons of the phenylalanine side chain ring typically appear as a complex multiplet in this region, characteristic of monosubstituted benzene rings.[4]
Amide Protons (H-N1, H-N2, H-N3)	Gly1, Gly2, Phe	7.90 - 8.60	d or t	3H	Amide protons are highly deshielded and their shifts are sensitive to hydrogen bonding. In DMSO-d₆, they are clearly visible. Each will couple to the adjacent α-protons, resulting in triplets for the glycines (coupling to CH₂) and a doublet for phenylalanine (coupling to CH).
Fmoc-CH (H-9)	Fmoc	4.20 - 4.40	Triplet (t)	1H	This methine proton is adjacent to the CH₂ group (H-9'), leading to a triplet splitting pattern. Its position is characteristic of the Fmoc protecting group.[3][5]
Fmoc-CH₂ (H-9')	Fmoc	4.20 - 4.40	Doublet (d)	2H	These methylene protons are coupled to the single methine proton (H-9), resulting in a doublet. They often overlap with the H-9 signal.[3][5]
Phe α-CH (H-α3)	Phenylalanine	4.40 - 4.60	Multiplet (m)	1H	The α-proton of phenylalanine is coupled to both its amide proton (H-N3) and the two diastereotopic β-protons (H-β3), resulting in a complex multiplet.
Gly α-CH₂ (H-α1, H-α2)	Glycine 1 & 2	3.60 - 4.00	Multiplets (m)	4H	The two glycine residues are in different chemical environments, making their α-protons non-equivalent. They will appear as two distinct signals, each integrating to 2H. Each will be coupled to its respective amide proton.
Phe β-CH₂ (H-β3)	Phenylalanine	2.90 - 3.20	Multiplets (m)	2H	These methylene protons are diastereotopic due to the chiral center at the α-carbon. They will couple with each other (geminal coupling) and with the α-proton (vicinal coupling), giving rise to two separate, complex multiplets, often seen as doublets of doublets.[4]
COOH	Phenylalanine	> 10.0	Broad Singlet (br s)	1H	The carboxylic acid proton is highly deshielded, appears far downfield, and is often broad due to hydrogen bonding and chemical exchange. It will disappear upon a D₂O shake.

A Comparative Perspective: NMR vs. Other Key Analytical Techniques

While ¹H NMR is unparalleled for detailed structural elucidation, a comprehensive characterization strategy for peptides relies on a suite of analytical tools.[6] Each technique provides a unique piece of the puzzle, and their combined data ensures the highest level of confidence in the final product.

Feature	¹H NMR Spectroscopy	High-Performance Liquid Chromatography (HPLC)	Mass Spectrometry (MS)
Primary Information	Detailed atomic-level structure, 3D conformation, and stereochemistry.	Purity, quantification, and separation of isomers or impurities.[7][8]	Molecular weight confirmation, sequence verification (MS/MS), and identification of modifications.[7][9]
Key Strengths	Unambiguous structural determination of novel compounds; non-destructive.	Gold standard for purity assessment; high resolution and sensitivity.[8]	Extremely high sensitivity; provides exact mass and fragmentation data for sequencing.
Limitations	Relatively low sensitivity; requires higher sample concentration (>0.5 mM); complex spectra for large molecules.[10]	Provides limited structural information; destructive.	Does not typically distinguish between isomers (e.g., Leu/Ile) without specialized methods; provides little conformational information.
Typical Use Case	Final structural proof of a synthesized peptide.	In-process monitoring of reaction completion and final product purity analysis for release.	Rapid confirmation of product mass after synthesis and purification; peptide mapping.

Workflow for Synthetic Peptide Characterization

The synergy between these techniques is best illustrated in a typical characterization workflow. The process is designed to be a self-validating system, where the results from each step inform and confirm the others.

Caption: A standard workflow for synthetic peptide characterization.

Experimental Protocol: Acquiring a High-Quality ¹H NMR Spectrum

Adherence to a robust experimental protocol is critical for obtaining a high-resolution, interpretable spectrum.

Objective: To acquire a 1D ¹H NMR spectrum of N-Fmoc-glycylglycyl-L-phenylalanine for structural verification.

Materials:

• N-Fmoc-glycylglycyl-L-phenylalanine sample (5-10 mg)

• Deuterated dimethyl sulfoxide (DMSO-d₆, 99.9% D)

• 5 mm NMR tubes (high precision)

• Pipettes and vials

Methodology:

• Sample Preparation: a. Accurately weigh approximately 5 mg of the peptide sample into a clean, dry glass vial. b. Add approximately 0.6 mL of DMSO-d₆ to the vial. The use of DMSO-d₆ is essential to prevent the exchange of labile NH and OH protons with deuterium, allowing for their observation.[11] c. Gently vortex or sonicate the sample until the peptide is fully dissolved. A clear, particulate-free solution is required. d. Transfer the solution into a 5 mm NMR tube. The liquid height should be sufficient for the instrument's receiver coil (typically ~4-5 cm).

• NMR Instrument Setup & Acquisition: a. Insert the NMR tube into the spinner turbine and place it in the instrument's sample changer or manually lower it into the magnet. b. Locking & Shimming: Instruct the spectrometer to lock onto the deuterium signal of the DMSO-d₆ solvent. Perform automated or manual shimming to optimize the magnetic field homogeneity, which is critical for achieving sharp, well-resolved peaks. c. Tuning & Matching: Tune and match the NMR probe for the ¹H frequency to ensure maximum signal-to-noise. d. Acquisition Parameters (Example for a 400 MHz spectrometer):

  • Pulse Program: Standard 1D proton experiment (e.g., 'zg30').
  • Spectral Width: ~16 ppm (e.g., from -2 to 14 ppm) to ensure all signals, including the carboxylic acid proton, are captured.
  • Number of Scans: 16 to 64 scans, depending on sample concentration.
  • Relaxation Delay (d1): 1-2 seconds.
  • Acquisition Time (aq): 2-4 seconds. e. Data Acquisition: Start the acquisition.

• Data Processing: a. Apply a Fourier transform to the acquired Free Induction Decay (FID). b. Phase the spectrum manually or automatically to ensure all peaks have a pure absorption line shape. c. Calibrate the chemical shift axis by setting the residual DMSO solvent peak to δ 2.50 ppm. d. Integrate all signals to determine the relative number of protons for each peak. e. Analyze the chemical shifts and coupling patterns to assign the signals according to the predicted structure.

This comprehensive approach, combining a detailed predictive interpretation of the ¹H NMR spectrum with a comparative analysis of complementary techniques, provides researchers with a robust framework for the characterization of N-Fmoc-glycylglycyl-L-phenylalanine and other synthetic peptides.

References

• LCGC International. (2023, July 6). Breakthrough Method for Peptide Purity Analysis: Gas Chromatography–Isotope Dilution Infrared Spectrometry Takes Center Stage. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025, July 22). Peptide Characterization Techniques and Applications. Retrieved from [Link]

• ScienceOpen. (n.d.). Supporting Information. Retrieved from [Link]

• Biovera. (2024, November 13). HPLC Analysis Methods for Peptide Characterization. Retrieved from [Link]

• ResearchGate. (2025, February 26). Analytical techniques for peptide-based drug development: Characterization, stability and quality control. Retrieved from [Link]

• Zerbe/Bader. (n.d.). Peptide/Protein NMR. Retrieved from [Link]

• Supporting Information for Resin-free Peptide-synthesis Mediated by Tri (4-benzoylphenyl) Phosphate (TBP) Derivates as Small. (n.d.). Retrieved from [Link]

• PubChem. (n.d.). Fmoc-Gly-Phe-OH. Retrieved from [Link]

• The Royal Society of Chemistry. (2008). Supplementary Material (ESI) for Chemical Communications. Retrieved from [Link]

• NMIMS Pharmacy. (n.d.). NMR in structural determination of proteins and peptides. Retrieved from [Link]

• ResearchGate. (n.d.). 1 H NMR Assignments, Chemical Shifts (δ, ppm) and NH Temperature... Download Table. Retrieved from [Link]

• ResearchGate. (2021, September 15). How to Read and Interpret 1H-NMR and 13C-NMR Spectrums. Retrieved from [Link]

• Chemistry LibreTexts. (2021, December 15). 6.7: ¹H NMR Spectra and Interpretation (Part II). Retrieved from [Link]

• National Center for Biotechnology Information. (2024, August 22). Protocol to perform fragment screening using NMR spectroscopy. Retrieved from [Link]

• ACD/Labs. (2021, December 2). The Basics of Interpreting a Proton (1H) NMR Spectrum. Retrieved from [Link]

• YouTube. (2021, October 4). How to Interpret Splitting in the 1H NMR (O Chem). Retrieved from [Link]

• IRIS. (n.d.). Supporting Information. Retrieved from [Link]

• Biological Magnetic Resonance Bank. (n.d.). L-Phenylalanine at BMRB. Retrieved from [Link]

• Chemistry Steps. (2024, August 1). NMR Chemical Shift Values Table. Retrieved from [Link]

• Organic Chemistry Data & Info. (2020, February 14). NMR Spectroscopy – 1H NMR Chemical Shifts. Retrieved from [Link]

• Compound Interest. (2015). A GUIDE TO 1H NMR CHEMICAL SHIFT VALUES. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Fmoc-Phe-OH(35661-40-6) 1H NMR spectrum [chemicalbook.com]
• 4. bmse000045 L-Phenylalanine at BMRB [bmrb.io]
• 5. Fmoc-Gly-OH(29022-11-5) 1H NMR spectrum [chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. resolvemass.ca [resolvemass.ca]
• 8. biovera.com.au [biovera.com.au]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. NMR-Based Peptide Structure Analysis - Creative Proteomics [creative-proteomics.com]
• 11. rsc.org [rsc.org]

certificate of analysis standards for N-Fmoc-glycylglycyl-L-phenylalanine

Publish Comparison Guide: Certificate of Analysis Standards for N-Fmoc-glycylglycyl-L-phenylalanine

Executive Summary: Beyond the Purity Percentage

In the high-stakes world of peptide therapeutics and hydrogel engineering, N-Fmoc-glycylglycyl-L-phenylalanine (Fmoc-Gly-Gly-Phe-OH) is more than a simple building block; it is a functional scaffold. Used extensively as a Cathepsin B-cleavable linker in Antibody-Drug Conjugates (ADCs) and as a self-assembling module in tissue engineering, its quality directly dictates the mechanical stiffness of hydrogels and the release kinetics of cytotoxic payloads.

This guide dissects the Certificate of Analysis (CoA) for Fmoc-Gly-Gly-Phe-OH. We move beyond the standard "98% Purity" metric to expose the critical quality attributes (CQAs) that differentiate a robust GMP-ready material from a research-grade reagent that causes batch failure.

The Anatomy of a High-Performance CoA

A standard CoA lists identity and purity.[1] A performance-grade CoA quantifies specific impurities that interfere with downstream applications.

Table 1: Comparative Specifications – Research Grade vs. High-Performance (GMP) Grade

Parameter	Research Grade (Standard)	High-Performance (GMP-Ready)	Impact on Application
Appearance	White to off-white powder	White crystalline powder	Crystalline forms often indicate higher stability and lower solvent entrapment.
Purity (HPLC)	≥ 98.0%	≥ 99.5%	Impurities >0.5% can act as chain terminators in SPPS.
Chiral Purity	Not always specified	≥ 99.8% L-isomer	D-isomer contamination disrupts hydrogel -sheet stacking and alters enzymatic cleavage rates.
Dipeptide Content	Unspecified	≤ 0.1% (Fmoc-Gly-Phe-OH)	Truncated sequences lead to "deletion peptides" that are difficult to purify.
Free Amine	Unspecified	≤ 0.1%	Free amines cause polymerization during storage (self-coupling).
Water (KF)	≤ 2.0%	≤ 0.5%	Excess water hydrolyzes active esters (e.g., NHS/HOBt) during coupling.
Acetate Content	Unspecified	≤ 0.02%	Acetate permanently caps the N-terminus, terminating peptide growth.

Performance Comparison: Fmoc-Gly-Gly-Phe-OH vs. Alternatives

Scenario A: ADC Linker Cleavage Kinetics

In Antibody-Drug Conjugates, the linker must be stable in plasma but cleave rapidly in the lysosome (Cathepsin B).

• Standard: Fmoc-Gly-Phe-Leu-Gly (GFLG) is the industry standard for rapid cleavage.

• Alternative: Fmoc-Gly-Gly-Phe (GGF) .[2]

• Performance Insight: GGF is cleaved slower than GFLG but offers a smaller steric footprint. This makes GGF ideal for payloads that are bulky or prone to aggregation, where the rapid cleavage of GFLG might be sterically hindered or lead to premature release.

Scenario B: Hydrogel Stiffness (Self-Assembly)

Fmoc-peptides self-assemble via

- stacking of the Fmoc groups and hydrogen bonding.[3]

• Alternative: Fmoc-Phe-Phe (Fmoc-FF) forms extremely rigid, high-stiffness hydrogels (

  Pa).

• Product (Fmoc-GGF): Forms softer, more flexible hydrogels (

  Pa).

• Application: While Fmoc-FF is used for structural scaffolds, Fmoc-GGF is superior for injectable hydrogels where shear-thinning and recovery are required. The glycine spacers provide flexibility that the rigid phenylalanine stack lacks.

Visualizing the Criticality of Impurities

The following diagram illustrates how a minor impurity (Free Amine) in the CoA leads to exponential failure in Solid-Phase Peptide Synthesis (SPPS).

Caption: Figure 1. The "Double Insertion" Effect.[4] Presence of free amine impurities leads to dimerization during storage, resulting in n+3 amino acid insertions that are often inseparable by HPLC.

Experimental Validation Protocols

To verify the quality of your Fmoc-Gly-Gly-Phe-OH before critical use, employ these self-validating protocols.

Protocol A: High-Resolution HPLC Purity Assessment

Detects truncated impurities (Fmoc-Gly-Phe) and dimers.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

• Mobile Phase A: 0.1% TFA in Milli-Q Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile (ACN).

• Gradient: 20% B to 80% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 265 nm (Fmoc specific) and 214 nm (Peptide bond).

• Acceptance Criteria: Main peak >99.0%. No single impurity >0.3%.

Protocol B: Chiral Purity (Enantiomeric Excess)

Critical for preventing racemization which destroys hydrogel assembly.

• Column: Chiralpak IA or IC (immobilized amylose/cellulose).

• Mobile Phase: Hexane : Ethanol : TFA (80 : 20 : 0.1).

• Mode: Isocratic.

• Detection: UV at 265 nm.

• Validation: Spike the sample with 1% D-isomer standard (Fmoc-Gly-Gly-D-Phe-OH). Ensure resolution (

  ) > 1.5 between peaks.

References

• Smith, A. M., et al. (2008).[5] "Fmoc-diphenylalanine self assembles to a rigid hydrogel via a novel antiparallel beta-sheet structure." Biomacromolecules. Link

• Dubey, P., et al. (2021).[6] "Self-Supporting Hydrogels Based on Fmoc-Derivatized Cationic Hexapeptides for Potential Biomedical Applications." International Journal of Molecular Sciences. Link

• Bargh, J. D., et al. (2019). "Cleavable linkers in antibody–drug conjugates."[7][][9] Chemical Society Reviews.[7] Link

• Merck Millipore. (2024). "Novabiochem® Enhanced specification Fmoc-amino acids." Merck Technical Guides. Link

• Zhang, Y., et al. (2025).[10] "Comparative Enzymatic and Stability Assays Reveal GPLG as an Effective Cathepsin B Cleavable Linker."[11] Molecular Pharmaceutics. Link

Sources

• 1. Fmoc-Gly-Gly-Phe-Gly-Gly-OH | 2866302-04-5 [sigmaaldrich.com]
• 2. Fmoc-Gly-Gly-Phe-OH | 160036-44-2 [chemicalbook.com]
• 3. Polymers&Peptides Research Group Website [personalpages.manchester.ac.uk]
• 4. merckmillipore.com [merckmillipore.com]
• 5. Frontiers | Self-Assembly Dipeptide Hydrogel: The Structures and Properties [frontiersin.org]
• 6. Self-Supporting Hydrogels Based on Fmoc-Derivatized Cationic Hexapeptides for Potential Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. www-spring.ch.cam.ac.uk [www-spring.ch.cam.ac.uk]
• 9. medchemexpress.com [medchemexpress.com]
• 10. chem.uci.edu [chem.uci.edu]
• 11. Comparative Enzymatic and Stability Assays Reveal GPLG as an Effective Cathepsin B Cleavable Linker for Tumor-Targeting Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Study of Coupling Reagents for the Synthesis of Fmoc-Gly-Gly-Phe-OH: A Guide for Researchers

In the realm of solid-phase peptide synthesis (SPPS), the selection of a coupling reagent is a critical decision that directly influences the yield, purity, and stereochemical integrity of the final peptide product.[1][2] This guide provides a comprehensive, data-driven comparison of commonly employed coupling reagents for the synthesis of the model tripeptide, Fmoc-Gly-Gly-Phe-OH. Designed for researchers, scientists, and drug development professionals, this document delves into the mechanistic nuances of each reagent class, offering field-proven insights and a robust experimental framework for their evaluation.

The Central Role of Coupling Reagents in Peptide Synthesis

The formation of a peptide bond, a nucleophilic substitution reaction between the carboxyl group of one amino acid and the amino group of another, is the cornerstone of peptide synthesis.[1] Coupling reagents are employed to activate the carboxyl group, rendering it more susceptible to nucleophilic attack and thereby facilitating efficient amide bond formation.[1][3] The ideal coupling reagent should promote rapid and complete reactions, minimize side reactions such as racemization, and be readily removable from the final product.[2][3]

Racemization, the loss of stereochemical integrity at the α-carbon of an amino acid, is a primary concern during peptide coupling.[4] It often proceeds through the formation of a planar 5(4H)-oxazolone intermediate, which can be deprotonated and subsequently reprotonated to yield a mixture of L- and D-enantiomers.[4] The choice of coupling reagent and the reaction conditions play a pivotal role in mitigating this detrimental side reaction.[3][4]

A Head-to-Head Comparison of Leading Coupling Reagents

This guide focuses on a comparative analysis of five widely used coupling reagents, representing three distinct classes: uronium/aminium salts (HBTU, HATU, HCTU), phosphonium salts (PyBOP), and carbodiimides with additives (DIC/HOBt).

Uronium/Aminium Salts: The Workhorses of SPPS

Uronium and aminium salts are highly efficient coupling reagents known for their rapid reaction kinetics and ability to suppress racemization.[5][6] They activate carboxylic acids to form highly reactive active esters.[5]

• HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate): A popular and cost-effective choice for routine peptide synthesis.[2] While generally efficient, it can be outperformed by more advanced reagents in challenging couplings.[5]

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate): Distinguished by the presence of a 7-azabenzotriazole (HOAt) moiety, HATU is more reactive than HBTU and exhibits a lower propensity for racemization.[5][6] The nitrogen atom in the azabenzotriazole ring enhances the leaving group potential of the active ester, accelerating the coupling reaction.[5]

• HCTU (O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate): Incorporating a 6-chloro-1-hydroxybenzotriazole (6-Cl-HOBt) core, HCTU offers a balance of high reactivity and cost-effectiveness, often demonstrating performance comparable to HATU.[5]

Phosphonium Salts: High Efficiency with a Clean Profile

Phosphonium salts, such as PyBOP, are known for their high coupling efficiency and low risk of racemization.[1] A key advantage is that they do not cause guanidinylation of the N-terminal amino group, a side reaction sometimes observed with uronium/aminium reagents.

• PyBOP ((Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate): A reliable reagent for a wide range of coupling reactions, particularly effective for sterically hindered amino acids.[1][2]

Carbodiimides with Additives: The Classic Approach

Carbodiimides, such as N,N'-diisopropylcarbodiimide (DIC), are among the earliest developed coupling reagents.[3] Their use in conjunction with additives like 1-hydroxybenzotriazole (HOBt) significantly suppresses racemization by forming an active ester that is less prone to oxazolone formation.[6][7]

• DIC/HOBt: This combination remains a widely used and economical option for many standard peptide syntheses.[2] The resulting diisopropylurea byproduct is soluble in common organic solvents, facilitating its removal.[2]

Experimental Design for a Comparative Study

To objectively evaluate the performance of these coupling reagents, a standardized experimental protocol for the synthesis of Fmoc-Gly-Gly-Phe-OH on a solid support is essential.

Experimental Workflow

Caption: General workflow for the solid-phase synthesis of Fmoc-Gly-Gly-Phe-OH.

Detailed Protocol: Synthesis of Fmoc-Gly-Gly-Phe-OH

This protocol outlines the manual synthesis of the target tripeptide using each of the five coupling reagents.

Materials:

• Wang resin

• Fmoc-Phe-OH, Fmoc-Gly-OH

• Coupling Reagents: HBTU, HATU, HCTU, PyBOP, DIC

• Additives: HOBt

• Bases: N,N-Diisopropylethylamine (DIPEA)

• Solvents: N,N-Dimethylformamide (DMF), Dichloromethane (DCM)

• Deprotection Solution: 20% (v/v) piperidine in DMF

• Cleavage Cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% Water

Procedure:

• Resin Preparation: Swell Wang resin in DMF for 30 minutes.

• First Amino Acid Loading (Fmoc-Phe-OH):

  • Activation: In a separate vessel, dissolve Fmoc-Phe-OH (3 eq.), the respective coupling reagent (3 eq.), and for DIC, HOBt (3 eq.) in DMF. For all except DIC/HOBt, add DIPEA (6 eq.). Allow to pre-activate for 5 minutes.

  • Coupling: Add the activated amino acid solution to the swollen resin and agitate for 2 hours at room temperature.

  • Washing: Wash the resin thoroughly with DMF (3x) and DCM (3x).

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for 15 minutes. Wash the resin with DMF (5x) and DCM (3x).

• Second Amino Acid Coupling (Fmoc-Gly-OH): Repeat step 2 using Fmoc-Gly-OH.

• Fmoc Deprotection: Repeat step 3.

• Third Amino Acid Coupling (Fmoc-Gly-OH): Repeat step 2 using Fmoc-Gly-OH.

• Final Washing: Wash the peptidyl-resin with DMF (3x) and DCM (3x), and dry under vacuum.

• Cleavage: Treat the dried resin with the cleavage cocktail for 2 hours at room temperature.

• Peptide Precipitation and Isolation: Filter the resin and precipitate the crude peptide by adding the filtrate to cold diethyl ether. Centrifuge, decant the ether, and wash the peptide pellet with cold ether.

• Analysis: Dissolve the crude peptide in a suitable solvent (e.g., water/acetonitrile) and analyze by Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) and Mass Spectrometry (MS) to determine purity and confirm identity.[8][9]

Comparative Performance Data

The following table summarizes the expected performance of each coupling reagent in the synthesis of Fmoc-Gly-Gly-Phe-OH based on established literature and experimental observations.

Coupling Reagent	Class	Relative Cost	Expected Crude Purity (%)	Racemization Risk	Key Advantages	Potential Disadvantages
HBTU	Uronium/Aminium		85-90	Low	Cost-effective, good for routine synthesis.[2]	Can cause guanidinylation; less effective for difficult couplings.
HATU	Uronium/Aminium	$	90-95	Very Low	High reactivity, minimal racemization.[5][6]	Higher cost.[5]
HCTU	Uronium/Aminium		90-95	Very Low	High efficiency, cost-effective alternative to HATU.[5]	Can cause guanidinylation.
PyBOP	Phosphonium	$	88-93	Very Low	High efficiency, no guanidinylation.[1]	Higher cost, byproduct removal can be challenging.
DIC/HOBt	Carbodiimide	$	80-88	Low-Moderate	Very cost-effective, readily available.[2]	Higher risk of racemization compared to onium salts; formation of insoluble urea byproduct with DCC.[7]

Mechanistic Insights: How They Work

Understanding the activation mechanism of each reagent class is crucial for rational selection and troubleshooting.

Uronium/Aminium and Phosphonium Salt Mechanism

These reagents react with the carboxylate of the Fmoc-amino acid to form a highly reactive active ester (e.g., OBt, OAt, or 6-ClOBt ester). This active ester is then readily attacked by the free amine of the resin-bound peptide, forming the peptide bond and releasing the activating group. The presence of electron-withdrawing groups in the benzotriazole moiety (as in HATU and HCTU) enhances the reactivity of the active ester.[5]

Caption: Generalized activation mechanism for onium and phosphonium salt reagents.

Carbodiimide/HOBt Mechanism

DIC activates the carboxylic acid to form a highly reactive O-acylisourea intermediate. This intermediate is unstable and prone to racemization via oxazolone formation. HOBt acts as a nucleophilic trap, reacting with the O-acylisourea to form a more stable HOBt-active ester. This ester is less susceptible to racemization and efficiently reacts with the amine component.[7]

Caption: Activation mechanism for DIC in the presence of HOBt.

Conclusion and Recommendations

The choice of coupling reagent is a multifaceted decision that depends on the specific requirements of the peptide synthesis, including the complexity of the sequence, budgetary constraints, and desired purity levels.

• For routine, non-challenging sequences like Fmoc-Gly-Gly-Phe-OH, HCTU offers an excellent balance of high efficiency, low racemization risk, and cost-effectiveness.[5]

• When synthesizing complex or sterically hindered peptides where maximizing purity and minimizing racemization are paramount, HATU remains the gold standard, despite its higher cost.[4][5][6]

• PyBOP is a strong contender, especially when the risk of N-terminal guanidinylation is a concern.

• For applications where cost is the primary driver, DIC/HOBt is a viable option, though careful monitoring for completeness of reaction and potential racemization is advised.[2]

• HBTU serves as a reliable and economical workhorse for standard applications.[2]

Ultimately, an informed decision requires a thorough understanding of the mechanistic advantages and potential pitfalls of each reagent class. By employing a systematic and comparative approach, researchers can optimize their peptide synthesis protocols to achieve the highest possible yield and purity for their target molecules.

References

• AAPPTEC. Coupling Reagents. Available at: [Link].

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557-6602. Available at: [Link].

• Biovera. HPLC Analysis Methods for Peptide Characterization. 2024. Available at: [Link].

• Mtoz Biolabs. Workflow of HPLC in Peptide Purity Analysis. Available at: [Link].

• Novabiochem. Peptide Coupling Reagents Guide. Available at: [Link].

Sources

• 1. jpt.com [jpt.com]
• 2. bachem.com [bachem.com]
• 3. The Role of HOBt and HBTU in Peptide Coupling Reactions - Creative Peptides [creative-peptides.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. peptide.com [peptide.com]
• 7. benchchem.com [benchchem.com]
• 8. biovera.com.au [biovera.com.au]
• 9. Workflow of HPLC in Peptide Purity Analysis | MtoZ Biolabs [mtoz-biolabs.com]

A Comparative Guide to the Validation of Synthesized N-Fmoc-glycylglycyl-L-phenylalanine

For researchers, scientists, and drug development professionals engaged in peptide synthesis, the robust validation of the final product is a cornerstone of scientific rigor and therapeutic potential. This guide provides an in-depth technical comparison of the essential analytical techniques for validating the identity, purity, and structural integrity of a synthesized N-Fmoc-glycylglycyl-L-phenylalanine (Fmoc-Gly-Gly-Phe) peptide. We will delve into the causality behind experimental choices, present self-validating protocols, and offer a comparative analysis of alternative methods, all grounded in authoritative scientific principles.

The Critical Need for Peptide Validation

Solid-phase peptide synthesis (SPPS), while a powerful and widely used technique, is not without its potential pitfalls. The iterative nature of adding amino acid residues can lead to a variety of impurities that can significantly impact the biological activity and safety of the final peptide.[1][2] Therefore, a multi-faceted analytical approach is not just recommended, but essential for ensuring the quality of the synthesized peptide.

Common impurities encountered during SPPS include:

• Deletion sequences: Resulting from incomplete coupling reactions, where one or more amino acids are missing from the target sequence.[1][3]

• Insertion sequences: Caused by the addition of an extra amino acid, often due to inefficient washing of excess activated amino acids.[2][3]

• Incomplete deprotection: Residual protecting groups on the N-terminus or amino acid side chains.[2][3]

• Racemization: Changes in the stereochemistry of amino acids, particularly during activation.[2][4]

• Byproducts from Fmoc deprotection: Such as the formation of piperidine adducts.[5][6]

• Modifications during cleavage: Side reactions that can occur when cleaving the peptide from the resin.[7]

This guide will focus on the three pillars of peptide validation: High-Performance Liquid Chromatography (HPLC) for purity assessment, Mass Spectrometry (MS) for molecular weight confirmation, and Nuclear Magnetic Resonance (NMR) Spectroscopy for definitive structural elucidation.

Purity Determination: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is the workhorse for assessing the purity of synthetic peptides.[8] The technique separates molecules based on their hydrophobicity, allowing for the quantification of the target peptide relative to any impurities.[9]

Principle of Separation

In RP-HPLC, the stationary phase is nonpolar (e.g., C18-silica), and the mobile phase is polar (typically a mixture of water and an organic solvent like acetonitrile). Peptides are injected onto the column and bind to the stationary phase. A gradient of increasing organic solvent concentration is then applied, causing the peptides to elute in order of increasing hydrophobicity.[9] The eluted peptides are detected by UV absorbance, most commonly at 210-220 nm, where the peptide bond absorbs strongly.[10]

Experimental Workflow: RP-HPLC Analysis of Fmoc-Gly-Gly-Phe

Caption: Workflow for RP-HPLC analysis of a synthesized peptide.

Detailed Protocol: RP-HPLC Purity Assessment

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% (v/v) Trifluoroacetic Acid (TFA) in HPLC-grade water.

  • Mobile Phase B: 0.1% (v/v) TFA in HPLC-grade acetonitrile.

  • Rationale: TFA acts as an ion-pairing agent, improving peak shape and resolution for peptides.[11]

• Sample Preparation:

  • Dissolve a small amount of the crude Fmoc-Gly-Gly-Phe in Mobile Phase A to a concentration of approximately 1 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size). Wide-pore (300 Å) columns are often preferred for larger peptides but a standard 100-120 Å pore size is suitable for this tripeptide.[8]

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 220 nm.

  • Gradient:

    • 0-5 min: 5% B

    • 5-35 min: 5% to 95% B

    • 35-40 min: 95% B

    • 40-45 min: 95% to 5% B

    • 45-50 min: 5% B (re-equilibration)

• Data Analysis:

  • Integrate the area of all peaks in the chromatogram.

  • Calculate the purity as: (% Purity) = (Area of Main Peak / Total Area of All Peaks) * 100.

Comparison of HPLC Conditions

Parameter	Standard Condition (TFA)	Alternative (Formic Acid)	Rationale for Alternative
Mobile Phase Modifier	0.1% Trifluoroacetic Acid (TFA)	0.1% Formic Acid (FA)	Formic acid is more compatible with mass spectrometry as it is less ion-suppressive than TFA.[11]
Expected Resolution	High resolution, sharp peaks.	Potentially broader peaks and lower resolution.[11]	TFA is a stronger ion-pairing agent, leading to better peak shape.
MS Compatibility	Poor, causes ion suppression.[11]	Excellent, minimal ion suppression.[11]	Essential for LC-MS analysis.

Identity Confirmation: Mass Spectrometry (MS)

Mass spectrometry is an indispensable tool for confirming the molecular weight of the synthesized peptide, thereby verifying its identity.[12][13] For Fmoc-Gly-Gly-Phe, the expected monoisotopic mass is approximately 487.18 g/mol .

Ionization Techniques: MALDI vs. ESI

Two common ionization techniques for peptide analysis are Matrix-Assisted Laser Desorption/Ionization (MALDI) and Electrospray Ionization (ESI).[13]

• MALDI-TOF (Time-of-Flight): In MALDI, the peptide is co-crystallized with a matrix. A laser pulse desorbs and ionizes the sample, and the ions are accelerated into a flight tube. The time it takes for an ion to reach the detector is proportional to its mass-to-charge ratio (m/z).[14] MALDI typically produces singly charged ions ([M+H]+), making spectra relatively easy to interpret.[15]

• ESI (Electrospray Ionization): ESI generates ions directly from a solution. A high voltage is applied to a liquid containing the analyte, creating an aerosol of charged droplets. As the solvent evaporates, the charge density on the droplets increases, eventually leading to the formation of gas-phase ions.[16] ESI often produces multiply charged ions, which can be advantageous for analyzing large molecules on instruments with a limited m/z range.[15]

Experimental Workflow: Mass Spectrometry Analysis

Caption: General workflow for mass spectrometry analysis of peptides.

Comparative Analysis of MALDI-TOF and ESI-MS

Feature	MALDI-TOF	ESI-MS
Ionization State	Primarily singly charged ions ([M+H]+).[15]	Multiply charged ions.[15]
Sample Throughput	High, suitable for rapid screening.	Lower, often coupled with LC.
Salt Tolerance	More tolerant to salts and buffers.[17]	Requires cleaner samples.[18]
Structural Information	Limited structural information from MS1.	Can be coupled with tandem MS (MS/MS) for sequencing.[19]
Typical Application	Rapid molecular weight confirmation.	LC-MS for purity and identity, and peptide sequencing.

For routine validation of Fmoc-Gly-Gly-Phe, MALDI-TOF is often sufficient and faster for confirming the molecular weight. However, LC-ESI-MS provides the advantage of simultaneously assessing purity and confirming the mass of the main peak and any impurities.

Structural Elucidation: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for the unambiguous structural determination of molecules in solution.[20][21] For a synthesized peptide, NMR can confirm the amino acid sequence, identify the presence of protecting groups, and detect subtle structural variations.

Principles of Peptide NMR

NMR spectroscopy exploits the magnetic properties of atomic nuclei.[22] When placed in a strong magnetic field, nuclei with a non-zero spin (like ¹H and ¹³C) can absorb and re-emit electromagnetic radiation at a specific frequency. This frequency, or chemical shift, is highly sensitive to the local electronic environment of the nucleus, providing a unique fingerprint of the molecule's structure.[23]

Key NMR Experiments for Peptide Validation

• 1D ¹H NMR: Provides a rapid overview of the proton environment in the peptide. The number of signals, their chemical shifts, and their integration (area under the peak) give valuable information about the different types of protons present.[24]

• 2D COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other through chemical bonds, typically within the same amino acid residue.[24][25]

• 2D TOCSY (Total Correlation Spectroscopy): Shows correlations between all protons within a spin system (i.e., all protons of a single amino acid residue).[20][24]

• 2D NOESY (Nuclear Overhauser Effect Spectroscopy): Reveals protons that are close to each other in space (typically < 5 Å), which is crucial for determining the peptide's conformation.[22][24]

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): Correlates protons directly attached to carbon atoms, aiding in the assignment of the carbon skeleton.[24]

Experimental Workflow: NMR for Peptide Structure Confirmation

Caption: Workflow for NMR-based peptide structure validation.

Protocol: 1D ¹H NMR of Fmoc-Gly-Gly-Phe

• Sample Preparation:

  • Dissolve approximately 5 mg of the purified peptide in 0.6 mL of a deuterated solvent (e.g., DMSO-d₆).

  • Rationale: Deuterated solvents are used to avoid large solvent signals that would obscure the analyte signals.[24] DMSO-d₆ is often a good choice as it solubilizes many peptides and the amide protons are less prone to exchange with the solvent.

• NMR Acquisition:

  • Acquire a 1D ¹H NMR spectrum on a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Rationale: Higher field strengths provide better signal dispersion and resolution.[26]

• Data Analysis:

  • Process the spectrum (Fourier transform, phase correction, baseline correction).

  • Integrate the signals and compare the relative integrals to the expected number of protons for each residue.

  • Identify characteristic signals:

    • Aromatic protons of the Fmoc group and Phenylalanine side chain (typically 7.0-8.5 ppm).

    • Amide protons (typically 7.5-9.0 ppm in DMSO-d₆).

    • Alpha-protons of the amino acids (typically 3.5-4.5 ppm).

    • Protons of the Glycine and Phenylalanine side chains.

Comparison of NMR to Other Techniques

Technique	Information Provided	Strengths	Limitations
RP-HPLC	Purity, relative quantification of impurities.	High resolution, sensitive.[8]	Does not provide structural information.
Mass Spectrometry	Molecular weight, elemental composition.	High sensitivity, accurate mass measurement.[12]	Limited structural information (without MS/MS).
NMR Spectroscopy	Unambiguous structure, conformation, sequence confirmation.[20][21]	Provides detailed atomic-level structural information.	Lower sensitivity, requires more sample, more complex data analysis.[20]

Conclusion: An Integrated Approach to Peptide Validation

The validation of a synthesized peptide like N-Fmoc-glycylglycyl-L-phenylalanine is a multi-step process that relies on the synergistic use of orthogonal analytical techniques. RP-HPLC provides a robust assessment of purity, mass spectrometry offers definitive confirmation of molecular weight, and NMR spectroscopy delivers an unparalleled level of structural detail. By employing these methods in a complementary fashion, researchers can ensure the quality, identity, and integrity of their synthesized peptides, which is paramount for reliable research and the development of safe and effective peptide-based therapeutics.

References

• MolecularCloud. (2023, May 16). 6 peptide impurities that appear during the synthesis & storage of peptides. Retrieved from [Link]

• Advanced Chromatography Technologies. (n.d.). A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC. Retrieved from [Link]

• Triclinic Labs. (n.d.). Peptide NMR Analysis Services. Retrieved from [Link]

• Kellenbach, E., & Rundlöf, T. (2019). Determination of the Identity, Content and Purity of Therapeutic Peptides by NMR Spectroscopy. In V. Srivastava (Ed.), Peptide Therapeutics: Strategy and Tactics for Chemistry, Manufacturing and Controls (pp. 381-420). Royal Society of Chemistry.

• Navo, Inc. (2025, September 22). Managing Impurities in GLP‑1 Peptides: How Carbon Media Enhances Purification. Retrieved from [Link]

• Agilent Technologies. (2020, November 10). Analysis of a Synthetic Peptide and Its Impurities. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025, July 22). Peptide Characterization Techniques and Applications. Retrieved from [Link]

• De Spiegeleer, B., et al. (2014). Related impurities in peptide medicines. Journal of Pharmaceutical and Biomedical Analysis, 101, 97-108.
• Walker, J. M. (Ed.). (1994). The Protein Protocols Handbook. Humana Press.
• Williamson, M. P. (1994). Peptide structure determination by NMR. In J. M. Walker (Ed.), The Protein Protocols Handbook (pp. 637-652). Humana Press.
• Fields, G. B. (2007). Fmoc Solid Phase Peptide Synthesis: A Practical Approach. Oxford University Press.
• Mant, C. T., & Hodges, R. S. (2002). HPLC analysis and purification of peptides. Methods in Molecular Biology, 194, 3-40.
• Aguilar, M. I. (Ed.). (2004). HPLC of Peptides and Proteins: Methods and Protocols. Humana Press.

• ResearchGate. (2016, December 22). What are the relative pros and cons of MALDI-TOF versus ESI for looking at peptide composition? Retrieved from [Link]

• Nagadi, N. (2020, December 18). Structure Determination of Peptides by simple 2D NMR Spectroscopy [Video]. YouTube. [Link]

• International Journal of Science and Research Archive. (2025, February 24). Analytical techniques for peptide-based drug development: Characterization, stability and quality control. Retrieved from [Link]

• Bruker. (2025, November 13). A case study on the analysis of exenatide using NMR spectroscopy. Retrieved from [Link]

• Separation Science. (2023, December 8). Peptide analysis using reverse phase liquid chromatography. Retrieved from [Link]

• Williamson, M. P. (1994). Peptide Structure Determination by NMR. In Methods in Molecular Biology (Vol. 34, pp. 61-79). Humana Press.

• Aapptec. (n.d.). Fmoc Removal with DBU. Retrieved from [Link]

• Zerbe, O., & Bader, R. (n.d.). Peptide/Protein NMR. University of Zurich.

• MtoZ Biolabs. (n.d.). Advantages and Disadvantages of Protein Complex Identification using MALDI-TOF-MS and ESI-MS. Retrieved from [Link]

• Góngora-Benítez, M., et al. (2016). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? Molecules, 21(11), 1561.
• Sabatino, D. (2017). Studies on the Effect of Lewis Acids on Fmoc Deprotection in Solution and Solid-Phase. Carleton University.

• MtoZ Biolabs. (n.d.). Comparison of Peptide Content Determination Methods. Retrieved from [Link]

• Hill, R. A., et al. (2014). Dipeptide Structural Analysis Using Two-Dimensional NMR for the Undergraduate Advanced Laboratory.
• Kellenbach, E., & Rundlöf, T. (2019). Chapter 11: Determination of the Identity, Content and Purity of Therapeutic Peptides by NMR Spectroscopy. In V. Srivastava (Ed.), Peptide Therapeutics: Strategy and Tactics for Chemistry, Manufacturing and Controls. Royal Society of Chemistry.

• Element Lab Solutions. (n.d.). Peptide Mapping. A Beginner's Guide. Retrieved from [Link]

• Medzihradszky, K. F., & Chalkley, R. J. (2015). Molecular Weight Determination of Peptides and Proteins by ESI and MALDI. In Mass Spectrometry in Systems Biology (pp. 1-21). Humana Press.

• MtoZ Biolabs. (n.d.). Analysis of Protein Complexes using MALDI-TOF-MS and ESI-MS. Retrieved from [Link]

• Tabb, D. L., et al. (2003). Methods for peptide identification by spectral comparison. Proteome Science, 1(1), 6.

• ResearchGate. (n.d.). HPLC profile of (a) DL analog of Fmoc‐Phe‐Gly‐OMe using the current... Retrieved from [Link]

• Re, F., et al. (2014). Validation of a Reversed-Phase HPLC Method for Quantitative Amino Acid Analysis. Journal of Analytical Methods in Chemistry, 2014, 439148.
• Nielsen, M., et al. (2022). Predicting the Success of Fmoc-Based Peptide Synthesis. Frontiers in Immunology, 13, 902241.
• Asian Journal of Pharmaceutical Analysis and Medicinal Chemistry. (2017). Impact of purification of fmoc-amino acids on peptide purity in solid phase peptide synthesis. 5(2), 65-73.

• ResearchGate. (n.d.). Vibrational spectroscopic analysis of Fmoc – Phe – Gly: IR spectrum of... Retrieved from [Link]

• Zauner, G., et al. (2012). Glycomics using mass spectrometry. Expert Review of Proteomics, 9(4), 407-420.
• Tulla-Puche, J., et al. (2012). Racemisation of N-Fmoc phenylglycine under mild microwave-SPPS and conventional stepwise SPPS conditions: attempts to develop strategies for overcoming this. Journal of Peptide Science, 18(5), 322-327.
• Google Patents. (n.d.). CN103373940A - Novel process for synthesizing N-FMOC-amino acid crude product of non-active side chain.
• Reiding, K. R., et al. (2020). Mass spectrometry in clinical glycomics.
• Google Patents. (n.d.). CN103373940B - Novel process for synthesizing N-FMOC-amino acid crude product of non-active side chain.
• Ciesielski, A., et al. (2020). Efficient Method for the Concentration Determination of Fmoc Groups Incorporated in the Core-Shell Materials by Fmoc–Glycine.
• Morales-San-Frutos, J., et al. (2023). Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group. Molecules, 28(22), 7592.

Sources

• 1. millennialscientific.com [millennialscientific.com]
• 2. Related impurities in peptide medicines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 6 peptide impurities that appear during the synthesis & storage of peptides: | MolecularCloud [molecularcloud.org]
• 4. Racemisation of N-Fmoc phenylglycine under mild microwave-SPPS and conventional stepwise SPPS conditions: attempts to develop strategies for overcoming this - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 7. merckmillipore.com [merckmillipore.com]
• 8. hplc.eu [hplc.eu]
• 9. renyi.hu [renyi.hu]
• 10. elementlabsolutions.com [elementlabsolutions.com]
• 11. agilent.com [agilent.com]
• 12. resolvemass.ca [resolvemass.ca]
• 13. ijsra.net [ijsra.net]
• 14. Molecular Weight Characterization - Comparison of MALDI and ESI - Creative Proteomics [creative-proteomics.com]
• 15. researchgate.net [researchgate.net]
• 16. Analysis of Protein Complexes using MALDI-TOF-MS and ESI-MS | MtoZ Biolabs [mtoz-biolabs.com]
• 17. msf.ucsf.edu [msf.ucsf.edu]
• 18. Advantages and Disadvantages of Protein Complex Identification using MALDI-TOF-MS and ESI-MS | MtoZ Biolabs [mtoz-biolabs.com]
• 19. Methods for peptide identification by spectral comparison - PMC [pmc.ncbi.nlm.nih.gov]
• 20. pharmacy.nmims.edu [pharmacy.nmims.edu]
• 21. books.rsc.org [books.rsc.org]
• 22. m.youtube.com [m.youtube.com]
• 23. books.rsc.org [books.rsc.org]
• 24. Peptide NMR Spectroscopy Services [tricliniclabs.com]
• 25. pubs.acs.org [pubs.acs.org]
• 26. news-medical.net [news-medical.net]

biological activity comparison of peptides with and without Fmoc-Gly-Gly-Phe-OH

This guide provides an in-depth technical comparison of the biological activity, physicochemical properties, and experimental applications of peptides modified with Fmoc-Gly-Gly-Phe-OH (Fmoc-GGF) versus their unmodified counterparts (e.g., H-Gly-Gly-Phe-OH).

Executive Summary

The addition of the Fluorenylmethyloxycarbonyl (Fmoc) group to the Gly-Gly-Phe (GGF) tripeptide fundamentally alters its biological identity, transitioning it from a simple metabolic substrate to a functional biomaterial and a precision drug delivery tool.

• With Fmoc-GGF: The molecule gains amphiphilicity, enabling self-assembly into hydrogels via

  - stacking and hydrogen bonding. It also serves as a Cathepsin B-sensitive linker in Antibody-Drug Conjugates (ADCs), providing stability in circulation while ensuring intracellular release.

• Without Fmoc (H-GGF): The unmodified peptide is water-soluble, does not form hydrogels under physiological conditions, and is rapidly degraded by non-specific aminopeptidases, lacking the structural integrity required for sustained drug delivery or tissue scaffolding.

Mechanistic Basis of Activity

The biological divergence stems from the molecular forces introduced by the Fmoc moiety.

Self-Assembly & Hydrogelation

• Fmoc-GGF (The Gelator): The aromatic fluorenyl rings drive

  - stacking interactions, while the peptide backbone (Gly-Gly-Phe) facilitates intermolecular hydrogen bonding (beta-sheet formation). This cooperative assembly creates high-aspect-ratio nanofibers that entangle to form a self-supporting hydrogel (ECM mimic).

• H-GGF (The Solute): Lacking the aromatic "cap," the unmodified tripeptide remains solvated in aqueous buffers. It lacks the hydrophobic driving force required to overcome entropic penalties for fibrillation.

Enzymatic Selectivity (ADC Context)

• Fmoc-GGF (The Pro-Linker): In drug development, Fmoc-GGF-OH is often a precursor. When used as a linker (e.g., in ADCs), the GGF sequence is designed to be recognized by lysosomal Cathepsin B . The bulky Phenylalanine (Phe) fits into the S2 subsite of the enzyme, triggering cleavage at the C-terminus.

• H-GGF (The Substrate): The free amine at the N-terminus makes the unmodified peptide susceptible to ubiquitous aminopeptidases in plasma, leading to premature degradation before reaching the target tissue.

Comparative Biological Analysis

Table 1: Biological & Physicochemical Profile

Feature	Fmoc-Gly-Gly-Phe-OH (Modified)	H-Gly-Gly-Phe-OH (Unmodified)
Physical State (pH 7.4)	Viscoelastic Hydrogel (conc. dependent)	Clear Aqueous Solution
Primary Interaction	- Stacking, Hydrophobic Effect	Electrostatic, H-bonding with solvent
Proteolytic Stability	High (N-term protected from aminopeptidases)	Low (Rapid N-terminal degradation)
Cathepsin B Sensitivity	High (Specific cleavage at C-term)	Moderate (Non-specific degradation)
Cellular Adhesion	Moderate (Nanofibrous topology mimics ECM)	Negligible (No structural support)
Cytotoxicity	Low (Biocompatible at gelation conc.)	Non-toxic (Metabolic substrate)
Primary Application	3D Cell Culture, Controlled Drug Release	Nutrient source, negative control

Detailed Biological Activities

Hydrogel Scaffolding & Tissue Engineering

Fmoc-GGF hydrogels provide a 3D microenvironment that mimics the extracellular matrix (ECM).

• Experiment: Culturing fibroblasts (e.g., L929 or 3T3) on Fmoc-GGF gels vs. tissue culture plastic (TCP).

• Outcome: Cells on Fmoc-GGF gels typically show distinct morphology (spindle-shaped) and high viability (>95%), driven by the mechanical stiffness of the gel (tunable via concentration, typically 1-5 kPa).

• Contrast: Unmodified GGF added to media dissolves; cells adhere to the plastic, not the peptide.

Drug Delivery (ADC Linker)

The GGF sequence is a "cleavable linker" gold standard.

• Mechanism: The linker connects a cytotoxic payload (e.g., MMAE, Doxorubicin) to an antibody.

• Role of Fmoc/Protection: The N-terminal cap (Fmoc or the antibody itself) prevents extracellular degradation.

• Activation: Upon endocytosis, the lysosome's acidic pH activates Cathepsin B. The enzyme cleaves the amide bond after Phenylalanine.

• Data Support: Studies show that GGF-linked ADCs exhibit a >10-fold increase in plasma stability compared to non-hindered ester linkers, yet release free drug rapidly (

  min) upon lysosomal exposure.

Visualization of Mechanisms

Diagram 1: Self-Assembly & Hydrogelation Pathway

Caption: Transformation of Fmoc-GGF from monomer to hydrogel driven by aromatic stacking, contrasted with the solvated state of unmodified GGF.

Diagram 2: Cathepsin B Cleavage Mechanism (ADC Context)

Caption: Mechanism of intracellular drug release triggered by Cathepsin B cleavage of the GGF sequence.

Experimental Protocols

Protocol A: Preparation of Fmoc-GGF Hydrogels (pH Switch Method)

Use this to validate the self-assembly activity.

• Weighing: Weigh 5-10 mg of Fmoc-Gly-Gly-Phe-OH powder into a glass vial.

• Dissolution (Alkaline): Add 200 µL of deionized water. Add 0.5 M NaOH dropwise (approx. 10-20 µL) while vortexing until the solution becomes clear (pH ~10.5). The carboxyl group is deprotonated, aiding solubility.

• Gelation (Acidification):

  • Option 1 (Fast): Add 0.5 M HCl dropwise until pH reaches ~7.4.

  • Option 2 (Homogeneous): Add Glucono-

    -lactone (GdL) powder (molar equivalent to NaOH). GdL hydrolyzes slowly to gluconic acid, lowering pH uniformly over 30-60 minutes.

• Observation: Invert the vial. A stable hydrogel does not flow.

• Control: Repeat with H-Gly-Gly-Phe-OH. It will remain a clear liquid at pH 7.4.

Protocol B: Cathepsin B Cleavage Assay

Use this to validate the linker stability/activity.

• Substrate Prep: Prepare 1 mM stock of Fmoc-GGF-pNA (para-nitroanilide) or Fmoc-GGF-Doxorubicin in DMSO.

• Enzyme Activation: Incubate human liver Cathepsin B (Sigma) in activation buffer (25 mM MES, pH 5.0, 5 mM DTT) for 15 min at 37°C.

• Reaction: Mix 10 µL substrate with 90 µL activated enzyme solution.

• Monitoring: Measure absorbance at 405 nm (for pNA release) or fluorescence (for Dox) over 60 minutes.

• Result: Fmoc-GGF substrates show rapid increase in signal. Unmodified GGF (if lacking the reporter) cannot be monitored easily, but free GGF degrades without releasing a specific payload in this setup.

References

• Self-Assembly of Fmoc-Peptides: Ulijn, R. V., & Smith, A. M. (2008). Designing peptide based nanomaterials. Chemical Society Reviews, 37(4), 664-675. Link

• Fmoc-Peptide Hydrogels for Cell Culture: Jayawarna, V., et al. (2006). Nanostructured hydrogels for three-dimensional cell culture through self-assembly of fluorenylmethoxycarbonyl-dipeptides.[1][2] Advanced Materials, 18(5), 611-614. Link

• Cathepsin B Cleavable Linkers: Dubowchik, G. M., et al. (2002). Cathepsin B-labile dipeptide linkers for lysosomal release of doxorubicin from internalizing immunoconjugates. Bioconjugate Chemistry, 13(4), 855-869. Link

• Fmoc-GGF-OH Product Data: MedChemExpress. Fmoc-Gly-Gly-Phe-OH ADC Linker. Link

• Mechanisms of Peptide Self-Assembly: Fleming, S., & Ulijn, R. V. (2014). Design of nanostructures based on aromatic peptide amphiphiles. Chemical Society Reviews, 43(23), 8150-8177. Link

Sources

• 1. centaur.reading.ac.uk [centaur.reading.ac.uk]
• 2. Applications of self-assembling ultrashort peptides in bionanotechnology - RSC Advances (RSC Publishing) DOI:10.1039/C8RA07533F [pubs.rsc.org]

Safety & Regulatory Compliance

N-Fmoc-glycylglycyl-L-phenylalanine: Proper Disposal &amp; Handling Procedures

Executive Summary

Effective disposal of N-Fmoc-glycylglycyl-L-phenylalanine requires strict segregation based on the chemical state (solid vs. solution) and the solvent matrix. While the pure compound is often classified as low-hazard (GHS Category), its presence in synthesis waste (SPPS) or enzymatic assays dictates the disposal pathway.

Immediate Directives:

• NEVER dispose of this compound or its solutions down the drain.

• SEGREGATE synthesis waste: Keep acidic cleavage cocktails (TFA) separate from basic deprotection waste (Piperidine/DMF) to prevent exothermic reactions.

• LABEL all waste containers with full chemical names, not just formulas.

Chemical Profile & Hazard Assessment

Before handling waste, verify the material properties. This compound is a hydrophobic, Fmoc-protected tripeptide often used as a substrate in metalloprotease assays (e.g., Thermolysin) or as a building block in Solid Phase Peptide Synthesis (SPPS).

Parameter	Specification
Chemical Name	N-(9-Fluorenylmethoxycarbonyl)-glycyl-glycyl-L-phenylalanine
Common Abbreviation	Fmoc-Gly-Gly-Phe-OH
CAS Number	160036-44-2 (or 35661-40-6 for general Fmoc-Phe variants)
Physical State	White to off-white powder
Solubility	Soluble in organic solvents (DMSO, DMF, Methanol); Poor water solubility
Primary Hazard	Irritant (H315, H319) .[1] Not classified as acutely toxic, but treated as regulated chemical waste.
Reactivity	Base Sensitive. The Fmoc group cleaves in the presence of secondary amines (Piperidine), releasing reactive dibenzofulvene.

Solid Waste Disposal (Pure Compound)

This protocol applies to expired shelf stock, excess weighing powder, or spilled solids.

The Protocol:

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar compatible with solids.

• Labeling: Affix a hazardous waste tag.

  • Primary Constituent:[2][3][4] N-Fmoc-glycylglycyl-L-phenylalanine.[5]

  • Hazard Checkbox: "Irritant" and "Toxic" (Standard precautionary designation for bioactive peptides).

• Transfer: Transfer the solid directly into the container. Do not dissolve it in solvent to facilitate disposal; this unnecessarily increases waste volume.

• Disposal Stream: Route to Non-RCRA Regulated Chemical Solids .

  • Note: Although often non-RCRA, professional stewardship dictates incineration via a licensed waste vendor to prevent environmental accumulation of bioactive peptides.

Solution State Disposal (The Critical Differentiation)

Disposal of solutions depends entirely on the solvent matrix. You must determine if the waste is from Synthesis (SPPS) or Biological Assays .

Scenario A: Peptide Synthesis Waste (SPPS)

Risk Factor: High. Involves reactive scavengers and incompatible pH levels.

WARNING: You must segregate Deprotection Waste (Basic) from Cleavage Waste (Acidic). Mixing these causes violent exothermic reactions and gas evolution.

• Stream 1: Non-Halogenated Organic (Deprotection/Coupling)

  • Contents: DMF, DMSO, Piperidine, Dibenzofulvene, Fmoc-Gly-Gly-Phe-OH residues.

  • Action: Pour into the "Non-Halogenated Organic" carboy.

  • Safety: Ensure the container is vented if recently generated, as CO2 can evolve from residual reactions.

• Stream 2: Halogenated Organic (Cleavage/Work-up)

  • Contents: Dichloromethane (DCM), Trifluoroacetic acid (TFA), Scavengers (TIPS, water).

  • Action: Pour into the "Halogenated Organic" carboy.

  • Safety: Do not overfill. TFA is volatile and corrosive; ensure the cap seal is chemically resistant (Teflon/PTFE liner).

Scenario B: Enzymatic Assay Waste (Aqueous/DMSO)

Risk Factor: Low to Moderate.

• Composition: Buffer (Tris/HEPES), <5% DMSO, dilute peptide substrate.

• Protocol:

  • Do not pour down the sink. The Fmoc group makes the peptide recalcitrant to standard water treatment biodegradation.

  • Collect in a carboy labeled "Aqueous Waste with Trace Organics."

  • If the assay involved cell lysates or viral vectors, the waste must be chemically disinfected (e.g., 10% bleach) before chemical disposal, OR routed strictly to Medical/Biohazardous Waste incineration.

Visual Decision Logic: Disposal Workflow

The following diagram illustrates the decision matrix for disposing of Fmoc-Gly-Gly-Phe-OH in various laboratory contexts.

Figure 1: Decision tree for the segregation of Fmoc-peptide waste streams. Note the critical separation of Halogenated (Acidic) and Non-Halogenated (Basic) streams.

Contaminated Consumables & Spill Response

Consumables (Gloves, Tips, Weigh Boats)

• Standard Practice: Items visibly contaminated with the solid powder or concentrated solution must be treated as Hazardous Solid Waste .

• Trace Contamination: Gloves with incidental contact (no visible residue) may often be disposed of in regular trash, subject to local institutional EHS rules. When in doubt, use the hazardous solid bin.

Emergency Spill Protocol

If a spill occurs (Solid or Liquid):

• PPE Upgrade: Ensure you are wearing Nitrile gloves (Latex is permeable to many peptide solvents like DMF). Wear safety goggles.

• Containment:

  • Solid: Cover with wet paper towels to prevent dust generation, then sweep up.

  • Liquid: Use absorbent pads or vermiculite. Do not use paper towels for TFA spills (fire hazard); use specific acid-neutralizing pads.

• Cleaning: Clean the surface with soap and water.[6] The Fmoc peptide is hydrophobic; simple water rinsing will not be effective. Use a detergent or ethanol wipe.

• Disposal: Place all cleanup materials into a sealed bag and label as "Debris from Chemical Spill: Fmoc-peptide."

References

• U.S. Environmental Protection Agency (EPA). (2023). Hazardous Waste Generators: Categories and Requirements. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (2023). Laboratory Safety Guidance: Chemical Hygiene Plan. Retrieved from [Link]

Sources

• 1. Fmoc-Gly-Gly-Phe-OH | 160036-44-2 [sigmaaldrich.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. connectsci.au [connectsci.au]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]